4'-Hydroxy Fenretinide-d4

Core Science & Biosynthesis

An In-depth Technical Guide to 4'-Hydroxy Fenretinide-d4 for Researchers and Drug Development Professionals

Introduction

4'-Hydroxy Fenretinide-d4 is the deuterium-labeled analogue of 4'-Hydroxy Fenretinide, a metabolite of the synthetic retinoid Fenretinide (N-(4-hydroxyphenyl)retinamide, 4-HPR). Its primary and critical role in advanced biomedical research is as an internal standard for analytical and pharmacokinetic studies. The incorporation of four deuterium (B1214612) atoms into the 4'-hydroxyphenyl moiety provides a stable isotopic signature, enabling precise and accurate quantification of Fenretinide and its metabolites in complex biological matrices by mass spectrometry. This technical guide provides a comprehensive overview of 4'-Hydroxy Fenretinide-d4, including its chemical properties, its application in validated analytical methods, and the relevant biological pathways of its parent compound, Fenretinide.

Chemical Properties and Data

4'-Hydroxy Fenretinide-d4 is a stable, isotopically labeled compound that is chemically identical to its non-deuterated counterpart, ensuring similar behavior during sample extraction and chromatographic separation. Its increased mass, however, allows for clear differentiation in mass spectrometric analysis.

Property	Value	Reference
IUPAC Name	N-(4-hydroxyphenyl-2,3,5,6-d4)retinamide	[1]
Molecular Formula	C₂₆H₂₉D₄NO₃	[2]
Molecular Weight	411.58 g/mol	[2]
Synonyms	4-HPR-d4, 4-Hydroxy(phenyl)retinamide-d4, Retinoic Acid p-hydroxyphenylamide-d4	[1]
Purity	≥99% deuterated forms (d₁-d₄)	[1][3]
Appearance	Solid	[1]
Solubility	DMF: 10 mg/ml, DMSO: 10 mg/ml, Ethanol: 10 mg/ml, Ethanol:PBS (pH 7.2) (1:1): 0.3 mg/ml	[1]

Note: A detailed synthesis protocol for 4'-Hydroxy Fenretinide-d4 is not publicly available and is likely proprietary. However, its synthesis would generally involve the coupling of all-trans-retinoic acid with deuterated 4-aminophenol (B1666318). The deuterium atoms are introduced onto the phenol (B47542) ring of 4-aminophenol prior to the amide bond formation.

Application as an Internal Standard in LC-MS/MS

The primary application of 4'-Hydroxy Fenretinide-d4 is as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of Fenretinide and its metabolites in biological samples such as plasma and tumor tissue.[4][5] The use of a stable isotope-labeled internal standard is the gold standard in bioanalytical method validation, as it effectively compensates for variability in sample preparation and matrix effects.[6][7]

Experimental Protocol: Quantification of Fenretinide in Plasma and Tumor Samples

This protocol is based on a validated HPLC-MS/MS method.[4][5][8]

1. Sample Preparation:

• To a 30 µL aliquot of plasma or tumor homogenate, add a known amount of 4'-Hydroxy Fenretinide-d4 solution (internal standard).

• Deproteinize the sample by adding 90 µL of acetonitrile.

• Vortex the mixture and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant for LC-MS/MS analysis.

2. LC-MS/MS System and Conditions:

• HPLC System: Agilent 1100 series or equivalent.

• Mass Spectrometer: API-3000 LC/MS/MS triple quadrupole or equivalent.

• Ion Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode.

• Column: Supelco ABZ+C-16 alkylamide column (100 mm × 2.1 mm, 3 µm) or equivalent.

• Mobile Phase: A gradient of acetonitrile/methanol/water/formic acid.

• Flow Rate: 200 µl/min.

• Injection Volume: 20 µl.

• Detection: Multiple Reaction Monitoring (MRM).

3. MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Fenretinide	392.3	[Value not specified in provided results]
4'-Hydroxy Fenretinide-d4 (IS)	396.3	[Value not specified in provided results]

Method Validation Data

The use of 4'-Hydroxy Fenretinide-d4 as an internal standard allows for the development of highly reproducible, precise, and accurate analytical methods.

Validation Parameter	Plasma	Tumor Homogenate	Reference
Linearity Range	1–500 ng/mL	50–2000 ng/mL	[4][5]
Lower Limit of Quantification (LLOQ)	1 ng/mL	50 ng/mL	[5]
Inter-day Precision (CV%)	6.9% to 7.5%	0.96% to 1.91%	[9]
Inter-day Accuracy (%)	99.3% to 101.0%	102.3% to 105.8%	[9]
Accuracy at LLOQ (%)	107.6%	104.8%	[5]
Precision at LLOQ (CV%)	7.6%	5.1%	[5]

Biological Signaling Pathways of Fenretinide

Understanding the mechanism of action of Fenretinide is crucial for interpreting pharmacokinetic and pharmacodynamic data obtained using 4'-Hydroxy Fenretinide-d4. Fenretinide induces apoptosis in cancer cells through multiple signaling pathways, primarily involving the generation of reactive oxygen species (ROS) and the modulation of ceramide metabolism.[2]

Fenretinide-Induced Apoptosis via ROS and Ceramide

Fenretinide treatment leads to an increase in intracellular ROS, which in turn triggers a cascade of events culminating in apoptosis.[2] Concurrently, Fenretinide stimulates the de novo synthesis of ceramide, a pro-apoptotic sphingolipid.[10]

Fenretinide-induced apoptosis signaling cascade.

Experimental Workflow for Bioanalytical Method Validation

The following diagram illustrates the typical workflow for validating a bioanalytical method using a deuterated internal standard like 4'-Hydroxy Fenretinide-d4.

Workflow for bioanalytical method validation.

Logical Relationship of Internal Standard Use

This diagram illustrates the principle of using a deuterated internal standard to correct for analytical variability.

Principle of using a deuterated internal standard.

Conclusion

4'-Hydroxy Fenretinide-d4 is an indispensable tool for researchers and drug development professionals working with Fenretinide. Its use as an internal standard in LC-MS/MS assays ensures the generation of high-quality, reliable data for pharmacokinetic, metabolic, and therapeutic drug monitoring studies. The detailed experimental protocols and an understanding of the parent compound's biological activities, as outlined in this guide, provide a solid foundation for its effective implementation in a research setting.

References

• 1. Fenretinide-d4 | CAS 2118244-64-5 | Cayman Chemical | Biomol.com [biomol.com]
• 2. veeprho.com [veeprho.com]
• 3. caymanchem.com [caymanchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Validated LC-MS/MS Assay for the Quantitative Determination of Fenretinide in Plasma and Tumor and Its Application in a Pharmacokinetic Study in Mice of a Novel Oral Nanoformulation of Fenretinide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. gentaur.com [gentaur.com]

An In-depth Technical Guide to the Synthesis and Characterization of 4'-Hydroxy Fenretinide-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 4'-Hydroxy Fenretinide-d4 (N-(4-hydroxyphenyl-2,3,5,6-d4)-retinamide), a deuterated analog of the synthetic retinoid Fenretinide. Due to its potential as an internal standard in pharmacokinetic studies and its utility in metabolic research, a detailed understanding of its preparation and analytical characterization is crucial. This document outlines a plausible synthetic route, detailed experimental protocols for its synthesis and purification, and a thorough characterization workflow. Furthermore, it delves into the known signaling pathways of its non-deuterated counterpart, Fenretinide, which are presumed to be conserved for the deuterated analog. All quantitative data is presented in structured tables, and key processes are visualized using diagrams generated with Graphviz to ensure clarity and accessibility for research and drug development professionals.

Introduction

Fenretinide, or N-(4-hydroxyphenyl)retinamide (4-HPR), is a synthetic derivative of all-trans-retinoic acid that has demonstrated significant promise as a chemopreventive and therapeutic agent in various cancers. Its mechanism of action is multifaceted, involving both retinoic acid receptor (RAR)-dependent and -independent pathways, induction of apoptosis through the generation of reactive oxygen species (ROS), and modulation of ceramide metabolism[1][2][3]. 4'-Hydroxy Fenretinide-d4 is a stable isotope-labeled version of a key metabolite of Fenretinide. The incorporation of four deuterium (B1214612) atoms onto the phenolic ring provides a distinct mass shift, making it an ideal internal standard for quantitative bioanalytical assays using mass spectrometry. This guide details a robust methodology for the synthesis and comprehensive characterization of this important research compound.

Synthesis of 4'-Hydroxy Fenretinide-d4

The synthesis of 4'-Hydroxy Fenretinide-d4 can be envisioned as a two-stage process: first, the deuteration of the phenolic amine precursor, followed by its coupling with all-trans-retinoic acid.

Proposed Synthetic Pathway

Caption: Proposed two-stage synthesis of 4'-Hydroxy Fenretinide-d4.

Experimental Protocol: Synthesis

Stage 1: Synthesis of 4-Aminophenol-2,3,5,6-d4

A robust method for the deuteration of phenols involves the use of a solid-supported acid catalyst, such as Amberlyst-15, in the presence of deuterium oxide (D₂O)[4][5][6].

• Catalyst Preparation: Dry Amberlyst-15 resin (e.g., 1 g) in a vacuum oven at 80 °C for 24 hours.

• Reaction Setup: In a sealable, heavy-walled glass reaction vessel, add 4-aminophenol (e.g., 2 mmol, 218 mg) and the dried Amberlyst-15 resin.

• Deuteration: Add deuterium oxide (D₂O, 99.8 atom % D, e.g., 15 mL) to the vessel. Seal the vessel tightly and heat the mixture in an oil bath at 110 °C for 48 hours with vigorous stirring.

• Work-up: Cool the reaction mixture to room temperature. Filter the mixture to remove the Amberlyst-15 resin. The resin can be washed with a small amount of D₂O to ensure complete recovery of the product.

• Isolation: The filtrate, containing the deuterated 4-aminophenol, is carefully neutralized with a suitable base (e.g., NaHCO₃ solution in D₂O). The product can be extracted with a suitable organic solvent (e.g., ethyl acetate), dried over anhydrous Na₂SO₄, and the solvent removed under reduced pressure to yield 4-Aminophenol-2,3,5,6-d4. The extent of deuteration should be confirmed by ¹H NMR and mass spectrometry.

Stage 2: Synthesis of 4'-Hydroxy Fenretinide-d4

The coupling of the deuterated aminophenol with all-trans-retinoic acid can be achieved via the formation of an acid chloride followed by amidation.

• Activation of Retinoic Acid: In a round-bottom flask, dissolve all-trans-retinoic acid (e.g., 1 mmol, 300 mg) in anhydrous dichloromethane (B109758) (DCM, 10 mL) under an inert atmosphere (e.g., argon). Add thionyl chloride (e.g., 1.2 mmol, 0.09 mL) dropwise at 0 °C. Allow the reaction to stir at room temperature for 2 hours. The solvent and excess thionyl chloride are then removed under vacuum to yield the retinoyl chloride.

• Amide Coupling: Dissolve the freshly prepared retinoyl chloride in anhydrous pyridine (5 mL). To this solution, add a solution of 4-Aminophenol-2,3,5,6-d4 (e.g., 1.1 mmol) in anhydrous pyridine (5 mL) dropwise at 0 °C.

• Reaction and Work-up: Allow the reaction mixture to stir at room temperature overnight. Pour the mixture into ice-water and extract with ethyl acetate. The organic layer is washed sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of hexane (B92381) and ethyl acetate) to afford pure 4'-Hydroxy Fenretinide-d4.

Characterization of 4'-Hydroxy Fenretinide-d4

A comprehensive characterization is essential to confirm the identity, purity, and isotopic enrichment of the synthesized 4'-Hydroxy Fenretinide-d4.

Characterization Workflow

Caption: A typical workflow for the characterization of synthesized compounds.

Predicted and Expected Characterization Data

The following tables summarize the predicted and expected analytical data for 4'-Hydroxy Fenretinide-d4.

Table 1: Predicted Spectroscopic Data

Technique	Predicted Chemical Shifts / m/z
¹H NMR (400 MHz, CDCl₃)	Retinoid Chain: δ 7.0-5.5 (olefinic protons), 2.0-1.0 (aliphatic protons). Aromatic Ring: The signals for the aromatic protons (typically around δ 7.0-6.8) will be absent or significantly diminished due to deuteration. A residual proton signal may be observed depending on the isotopic enrichment.
¹³C NMR (100 MHz, CDCl₃)	Retinoid Chain: δ 140-120 (olefinic carbons), 40-20 (aliphatic carbons). Aromatic Ring: The carbon signals of the deuterated aromatic ring will show characteristic C-D coupling patterns and may appear as multiplets with reduced intensity.
High-Resolution Mass Spectrometry (HRMS)	Calculated [M+H]⁺: C₂₆H₃₀D₄NO₂⁺, m/z 396.29. The exact mass will confirm the elemental composition and the incorporation of four deuterium atoms.

Table 2: Chromatographic and Physical Properties

Property	Expected Value
Appearance	Yellow to orange solid
Molecular Formula	C₂₆H₂₉D₄NO₂
Molecular Weight	395.58 g/mol
Purity (HPLC)	>98%
Isotopic Enrichment	>98 atom % D

Experimental Protocols: Characterization

High-Performance Liquid Chromatography (HPLC)

A validated HPLC method is crucial for determining the purity of the synthesized compound.

• System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength of 360 nm.

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is used to confirm the molecular weight and fragmentation pattern.

• LC System: A UPLC or HPLC system coupled to a mass spectrometer.

• MS System: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF).

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions (for triple quadrupole): Precursor ion [M+H]⁺ (m/z 396.3) to a characteristic product ion. For non-deuterated Fenretinide, a common transition is m/z 392.3 → 283.2[7]; a similar fragmentation pattern is expected for the deuterated analog.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is essential for structural elucidation and confirming the positions of deuteration.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

• Experiments: ¹H NMR, ¹³C NMR, and 2D correlation experiments (e.g., COSY, HSQC) as needed. The absence of signals in the aromatic region of the ¹H NMR spectrum will be a key indicator of successful deuteration.

Biological Activity and Signaling Pathways

As a stable isotope-labeled analog, 4'-Hydroxy Fenretinide-d4 is expected to exhibit the same fundamental biological activities as its non-deuterated counterpart. The primary use of the deuterated form is as an internal standard in quantitative studies, where its chemical and biological behavior should mimic the analyte. The known signaling pathways of Fenretinide are summarized below.

RAR-Dependent and -Independent Signaling

Fenretinide's anticancer effects are mediated through both RAR-dependent and -independent mechanisms[8][9].

References

• 1. Mechanisms of fenretinide-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fenretinide mediated retinoic acid receptor signalling and inhibition of ceramide biosynthesis regulates adipogenesis, lipid accumulation, mitochondrial function and nutrient stress signalling in adipocytes and adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fenretinide Prevents Lipid-induced Insulin Resistance by Blocking Ceramide Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Mechanism of Action of Fenretinide and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Fenretinide (B1684555) [N-(4-hydroxyphenyl)retinamide, 4-HPR], a synthetic retinoid, has garnered significant interest as a promising chemopreventive and therapeutic agent. Its potent anti-cancer activity stems from a multifaceted mechanism of action that distinguishes it from classical retinoids. Fenretinide and its active metabolites induce apoptosis and inhibit cell growth through a complex interplay of signaling pathways, primarily involving the generation of reactive oxygen species (ROS), modulation of ceramide metabolism, and interactions with retinoic acid receptors (RARs). This technical guide provides a comprehensive overview of the molecular mechanisms underpinning the pharmacological effects of fenretinide and its key metabolites, 4-oxo-fenretinide and N-(4-methoxyphenyl)retinamide (4-MPR). Detailed experimental protocols, quantitative data, and signaling pathway diagrams are presented to facilitate a deeper understanding for researchers and drug development professionals.

Core Mechanisms of Action of Fenretinide

Fenretinide's anti-neoplastic effects are attributed to its ability to trigger programmed cell death (apoptosis) in a wide array of cancer cell types.[1][2] Unlike traditional retinoids that primarily function through differentiation, fenretinide's cytotoxic activity is mediated by both RAR-dependent and -independent pathways.[3][4] The principal RAR-independent mechanisms include the induction of oxidative stress through the generation of reactive oxygen species (ROS) and the modulation of sphingolipid metabolism, leading to the accumulation of ceramides.[2][5][6]

Generation of Reactive Oxygen Species (ROS)

A pivotal aspect of fenretinide's mechanism is the induction of ROS, which plays a crucial role in initiating the apoptotic cascade in various cancer cells, including leukemia and neuroblastoma.[5][7]

• Mitochondrial Targeting: Fenretinide-induced ROS production is largely of mitochondrial origin.[5] Studies have shown that fenretinide can inhibit the mitochondrial respiratory chain, particularly at complex II, leading to the generation of superoxide (B77818) radicals.[5] This is supported by the observation that ROS production is diminished in cells lacking a functional mitochondrial respiratory chain.[5]

• Apoptotic Signaling: The elevation in intracellular ROS levels triggers the loss of mitochondrial transmembrane potential, the release of cytochrome c into the cytoplasm, and the subsequent activation of the intrinsic caspase cascade, ultimately leading to apoptosis.[7][8] Pre-treatment with antioxidants has been shown to suppress these fenretinide-induced apoptotic events, underscoring the critical role of ROS.[7] In some cancer cell lines, high levels of ROS activate the p38 apoptotic pathway, while moderate increases can activate the JNK autophagy pathway.[4][9]

Modulation of Ceramide Metabolism

Fenretinide significantly impacts sphingolipid metabolism, leading to the accumulation of ceramides, which are potent tumor-suppressing lipid second messengers.[6][10]

• De Novo Synthesis and Sphingomyelinase Activation: Fenretinide can induce ceramide generation through both the de novo synthesis pathway and the activation of sphingomyelinase, which hydrolyzes sphingomyelin (B164518) to produce ceramide.[6]

• Inhibition of Dihydroceramide (B1258172) Desaturase (DES1): More recent findings indicate that fenretinide and its metabolite 4-oxo-fenretinide inhibit dihydroceramide desaturase (DES1), the enzyme that catalyzes the final step in de novo ceramide synthesis.[10][11] This inhibition leads to an accumulation of dihydroceramides and an increased dihydroceramide to ceramide ratio, which can trigger endoplasmic reticulum stress and block pro-survival signaling pathways such as PI3K/Akt/mTOR and NF-κB.[4][9]

• Cell-Type Specificity: The dynamics of ceramide generation and metabolism in response to fenretinide can vary significantly among different cancer cell types.[6] For instance, in certain leukemia cell lines, fenretinide treatment leads to a substantial increase in ceramide levels, while other cell lines may exhibit resistance through the rapid conversion of ceramide to inactive glucosylceramide.[6]

Retinoic Acid Receptor (RAR) Interactions

While many of fenretinide's effects are RAR-independent, it can also interact with and modulate the activity of retinoic acid receptors.[1][12]

• RAR Binding: Fenretinide can bind to RARs, although with a lower affinity compared to endogenous retinoids like all-trans retinoic acid (ATRA).[11][12]

• RARβ-Nur77 Pathway: A proposed mechanism involves fenretinide selectively binding to RARβ, leading to the translocation of a RARβ-Nur77 dimer from the nucleus to the cytoplasm.[4] In the cytoplasm, Nur77 interacts with the anti-apoptotic protein Bcl-2, inducing a conformational change that promotes apoptosis.[4]

• RAR-Dependent Gene Expression: In some contexts, the antiproliferative effects of fenretinide have been linked to the upregulation of RARβ expression.[13]

Mechanism of Action of Fenretinide Metabolites

Fenretinide is metabolized in vivo into several compounds, with 4-oxo-N-(4-hydroxyphenyl)retinamide (4-oxo-fenretinide) and N-(4-methoxyphenyl)retinamide (4-MPR) being the most prominent.[14][15] These metabolites exhibit their own distinct biological activities.

4-Oxo-Fenretinide

4-oxo-fenretinide, a polar metabolite, has been shown to be a more potent inhibitor of cell growth than the parent compound in several cancer cell lines and is effective in fenretinide-resistant cells.[14]

• Antimitotic Activity: A unique mechanism of 4-oxo-fenretinide is its ability to inhibit tubulin polymerization.[16] This disruption of microtubule dynamics leads to the formation of multipolar spindles, activation of the spindle assembly checkpoint, and ultimately, mitotic arrest at the G2-M phase of the cell cycle.[16]

• Dual Mechanism of Action: 4-oxo-fenretinide induces cell death through at least two independent mechanisms: the aforementioned antimicrotubule activity and the induction of apoptosis via ROS generation.[17] The ROS-mediated pathway involves endoplasmic reticulum stress, JNK activation, and upregulation of the pro-apoptotic protein PLAB.[17]

• Enhanced Potency: The dual mechanism of action likely contributes to the increased potency of 4-oxo-fenretinide compared to fenretinide and its ability to overcome resistance.[17]

N-(4-methoxyphenyl)retinamide (4-MPR)

4-MPR is a major metabolite of fenretinide in human plasma.[14] While initially considered inactive, recent studies have shown that it can inhibit β-carotene oxygenase 1 (BCO1), an enzyme involved in vitamin A synthesis.[11] However, it does not appear to significantly affect stearoyl-CoA desaturase 1 (SCD1) or DES1 activity.[11]

Quantitative Data Summary

The following tables summarize key quantitative data from various in vitro and in vivo studies on fenretinide and its metabolites.

Table 1: In Vitro Cytotoxicity of Fenretinide

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (h)	Reference
A549	Lung Cancer	~5 (as µg/mL)	Not specified	[18]
PC-3	Prostate Cancer	Not specified	Not specified	[19]
Neuroblastoma cell lines	Neuroblastoma	1 - 10	Not specified	[20]
Leukemia cell lines	Leukemia	~1 - 8	Not specified	[6]

Table 2: Fenretinide-Induced Changes in Ceramide and ROS Levels

Cell Line	Parameter	Fold Increase	Reference
KG-1	Ceramide	15	[6]
HL-60	Ceramide	2	[6]
HL-60/VCR	Ceramide	20	[6]
Molt-3	Ceramide	5	[21]
C33A	ROS Generation	4.5 (maximal)	[22]
A2780	ROS Generation	2.1	[14]

Table 3: Pharmacokinetic Parameters of Fenretinide in Humans

Dose	Peak Plasma Concentration (µM)	Study Population	Reference
900 mg/m² bid	9 - 10	Adults	[23]
100 - 4000 mg/m²	1.3 - 12.9	Children with Neuroblastoma	[4]
2475 mg/m² for 7 days	9.9 (average)	Adults	[4]

Table 4: Inhibitory Activity of Fenretinide and its Metabolites

Compound	Target Enzyme	IC50 (µM)	Reference
4-oxo-fenretinide	Tubulin Polymerization	5.9	[16]
4-oxo-fenretinide	BCO1	4	[24]
4-MPR	BCO1	5	[24]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature to study the mechanism of action of fenretinide.

Cell Viability and Apoptosis Assays

• Cell Proliferation Assay (Sulforhodamine B Assay):

  • Seed cells in 96-well plates at a density of 2,000-5,000 cells/well.

  • After 24 hours, treat cells with various concentrations of fenretinide or its metabolites for the desired duration (e.g., 48, 72 hours).

  • Fix the cells with 10% (w/v) trichloroacetic acid.

  • Stain the cells with 0.4% (w/v) sulforhodamine B (SRB) in 1% acetic acid.

  • Wash with 1% acetic acid to remove unbound dye.

  • Solubilize the bound dye with 10 mM Tris base solution.

  • Measure the absorbance at 570 nm using a microplate reader. The absorbance is proportional to the number of living cells.

• Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining:

  • Treat cells with fenretinide for the indicated time.

  • Harvest cells by centrifugation.

  • Wash cells with ice-cold PBS.

  • Resuspend cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate in the dark at room temperature for 15 minutes.

  • Analyze the cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Measurement of Reactive Oxygen Species (ROS)

• Flow Cytometry with Dichlorodihydrofluorescein Diacetate (DCFH-DA):

  • Treat cells with fenretinide for the desired time.

  • Incubate the cells with 10 µM DCFH-DA at 37°C for 30 minutes in the dark. DCFH-DA is a cell-permeable dye that is oxidized by ROS to the highly fluorescent dichlorofluorescein (DCF).

  • Harvest and wash the cells.

  • Resuspend the cells in PBS.

  • Measure the fluorescence intensity of DCF by flow cytometry (excitation at 488 nm, emission at 525 nm).

• Mitochondrial Superoxide Detection with MitoSOX Red:

  • Treat cells with fenretinide.

  • Incubate cells with 5 µM MitoSOX Red mitochondrial superoxide indicator at 37°C for 10 minutes.

  • Wash the cells with warm buffer.

  • Analyze the cells by flow cytometry or fluorescence microscopy.

Analysis of Ceramide Levels

• Lipid Extraction and Mass Spectrometry:

  • Treat cells with fenretinide.

  • Harvest and wash the cells.

  • Extract lipids using a modified Bligh and Dyer method with chloroform:methanol (2:1, v/v).

  • Dry the lipid extract under nitrogen.

  • Reconstitute the lipid extract in a suitable solvent.

  • Analyze ceramide and dihydroceramide species by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This allows for the quantification of individual lipid species with different acyl chain lengths.

Western Blot Analysis

• Treat cells with fenretinide and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA or Bradford assay.

• Separate equal amounts of protein (e.g., 20-40 µg) by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against target proteins (e.g., caspases, Bcl-2 family members, Akt, mTOR) overnight at 4°C.

• Wash the membrane with TBST.

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

Analysis of Fenretinide and its Metabolites in Plasma

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

  • Precipitate plasma proteins with a solvent like ethanol.[25]

  • Centrifuge to remove the precipitated proteins.

  • Inject the supernatant onto a reverse-phase C18 column for chromatographic separation.[26][27]

  • Use a gradient elution with a mobile phase consisting of acetonitrile (B52724) and water with a modifier like formic acid.[26][27]

  • Perform detection using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.[26][27]

Signaling Pathway and Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows discussed.

Caption: Fenretinide-induced ROS-mediated apoptotic pathway.

Caption: Fenretinide's impact on ceramide metabolism and survival pathways.

Caption: Dual mechanism of action of 4-oxo-fenretinide.

References

• 1. scitechdevelopment.com [scitechdevelopment.com]
• 2. Mechanisms of fenretinide-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Fenretinide in Cancer and Neurological Disease: A Two-Face Janus Molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fenretinide induces mitochondrial ROS and inhibits the mitochondrial respiratory chain in neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dynamics of ceramide generation and metabolism in response to fenretinide--diversity within and among leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 8. Molecular mechanisms of fenretinide-induced apoptosis of neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Fenretinide Prevents Lipid-induced Insulin Resistance by Blocking Ceramide Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibitory effects of fenretinide metabolites N-[4-methoxyphenyl]retinamide (MPR) and 4-oxo-N-(4-hydroxyphenyl)retinamide (3-keto-HPR) on fenretinide molecular targets β-carotene oxygenase 1, stearoyl-CoA desaturase 1 and dihydroceramide Δ4-desaturase 1 | PLOS One [journals.plos.org]
• 12. selleckchem.com [selleckchem.com]
• 13. Role of retinoic acid receptor overexpression in sensitivity to fenretinide and tumorigenicity of human ovarian carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]
• 15. Fenretinide metabolism in humans and mice: utilizing pharmacological modulation of its metabolic pathway to increase systemic exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 16. aacrjournals.org [aacrjournals.org]
• 17. 4-oxo-N-(4-hydroxyphenyl)retinamide: Two Independent Ways to Kill Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Fenretinide induces apoptosis and synergises the apoptosis inducing effect of gemcitabine through inhibition of key signalling molecules involved in A549 cell survival in in silico and in vitro analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. aacrjournals.org [aacrjournals.org]
• 20. aacrjournals.org [aacrjournals.org]
• 21. Dynamics of ceramide generation and metabolism in response to fenretinide--Diversity within and among leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. academic.oup.com [academic.oup.com]
• 23. cancernetwork.com [cancernetwork.com]
• 24. Inhibitory effects of fenretinide metabolites N-[4-methoxyphenyl]retinamide (MPR) and 4-oxo-N-(4-hydroxyphenyl)retinamide (3-keto-HPR) on fenretinide molecular targets β-carotene oxygenase 1, stearoyl-CoA desaturase 1 and dihydroceramide Δ4-desaturase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Analysis of fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacokinetic Profile of Fenretinide and the Role of 4'-Hydroxy Fenretinide-d4 in its Analysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenretinide (B1684555), or N-(4-hydroxyphenyl)retinamide (4-HPR), is a synthetic retinoid that has garnered significant interest in oncology for its pro-apoptotic and cancer-preventive activities. Unlike other retinoids, fenretinide exhibits a favorable toxicity profile, which has led to its investigation in numerous clinical trials. A thorough understanding of its pharmacokinetic (PK) profile—absorption, distribution, metabolism, and excretion (ADME)—is critical for optimizing its therapeutic potential. This technical guide provides an in-depth overview of the pharmacokinetics of fenretinide and its primary metabolites. It also elucidates the crucial role of isotopically labeled internal standards, such as 4'-Hydroxy Fenretinide-d4, in the precise quantification of these compounds in biological matrices.

Metabolism of Fenretinide

The metabolism of fenretinide is a key determinant of its biological activity and systemic exposure. It is metabolized in humans and mice into several key metabolites.[1] The primary metabolic pathways involve oxidation and methylation.

The main metabolites identified are:

• N-(4-methoxyphenyl)retinamide (4-MPR) : An O-methylated and generally less active metabolite.[2][3]

• 4-oxo-N-(4-hydroxyphenyl)retinamide (4-oxo-4-HPR) : An active metabolite formed by oxidation of the β-ionone ring.[2][3]

• 4'-hydroxy-N-(4-hydroxyphenyl)retinamide (4'-OH-4-HPR) : A polar metabolite.[2]

• Dehydrogenated 4-HPR (DH-4HPR) [3][4]

The formation of 4'-OH-4-HPR and 4-oxo-4-HPR is primarily catalyzed by cytochrome P450 (CYP) enzymes in the liver. Specifically, CYPs 3A4, 3A5, and 2C8 have been identified as the key enzymes responsible for the metabolism of fenretinide to 4'-OH-4-HPR.[2]

Figure 1: Metabolic Pathway of Fenretinide.

Pharmacokinetic Parameters

The pharmacokinetic profile of fenretinide and its major metabolites has been characterized in both preclinical and clinical settings. The tables below summarize key pharmacokinetic parameters.

Table 1: Pharmacokinetic Parameters of Fenretinide (4-HPR) in Humans

Parameter	Value	Conditions	Citation
Half-life (t½)	13.7 hours	300 mg/day oral dose in cancer patients	[5]
Half-life (t½)	27 hours	After 5 years of 200 mg/day oral dose	[6]
AUC	3.49 µg·hr/mL	300 mg/day oral dose in cancer patients	[5]
Clearance (CL)	56.57 L/hr/m²	300 mg/day oral dose in cancer patients	[5]
Cmax	~1 µmol/L	200 mg/day oral dose	[6]
Steady-State Conc.	7.0 - 15.0 µg/mL	Intravenous lipid emulsion formulation	[7]

Table 2: Pharmacokinetic Parameters of Fenretinide Metabolites in Humans

Metabolite	Parameter	Value	Conditions	Citation
4-MPR	Half-life (t½)	23.0 hours	300 mg/day oral dose of 4-HPR	[5]
4-MPR	Half-life (t½)	54 hours	After 5 years of 200 mg/day oral dose of 4-HPR	[6]
4-MPR	AUC	1.15 µg·hr/mL	300 mg/day oral dose of 4-HPR	[5]
4-MPR	Clearance (CL)	239.29 L/hr/m²	300 mg/day oral dose of 4-HPR	[5]

Note: Detailed pharmacokinetic data for 4'-Hydroxy Fenretinide is not extensively published, as it is a minor metabolite compared to 4-MPR and 4-oxo-4-HPR.

Experimental Protocols

The quantification of fenretinide and its metabolites in biological matrices such as plasma and tissue is predominantly performed using high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).[8][9] These methods offer high sensitivity and specificity.

Protocol: Quantification of Fenretinide and Metabolites by LC-MS/MS

• Sample Preparation:

  • A small volume of plasma (e.g., 30 µL) is aliquoted.[10]

  • An internal standard (IS), such as 4'-Hydroxy Fenretinide-d4 or another deuterated analog, is added to the sample.[4][10] The use of a stable isotope-labeled internal standard is critical as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression, thereby ensuring accurate quantification.[11]

  • Proteins are precipitated by adding a solvent like acetonitrile (B52724) or ethanol, followed by vortexing and centrifugation.[8][12]

  • The supernatant is collected, and may be dried and reconstituted in a mobile phase-compatible solvent.[13]

• Chromatographic Separation:

  • The prepared sample is injected into an HPLC system.

  • Separation is typically achieved on a C18 reversed-phase column (e.g., Zorbax SB-C18).[8][9]

  • A gradient elution with a mobile phase consisting of an aqueous component (e.g., 0.1% formic acid in water) and an organic component (e.g., acetonitrile or methanol) is commonly used.[8][13]

• Mass Spectrometric Detection:

  • The eluent from the HPLC is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source, typically operating in positive ion mode.[8]

  • Quantification is performed using Multiple Reaction Monitoring (MRM), which involves monitoring specific precursor-to-product ion transitions for the analyte and the internal standard.[8][9]

    • Example MRM transitions:

      • 4-HPR: m/z 392.3 → 283.2[8]

      • 4-oxo-4-HPR: m/z 406.3 → 297.2[8]

      • 4-MPR: m/z 406.3 → 283.2[8]

• Data Analysis:

  • A calibration curve is generated by analyzing samples with known concentrations of the analytes.

  • The concentration of the analytes in the unknown samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Figure 2: Experimental Workflow for Pharmacokinetic Analysis.

Conclusion

The pharmacokinetic profile of fenretinide is characterized by its conversion into active and inactive metabolites, with plasma concentrations and half-life being dependent on the dosage and formulation. The development of robust analytical methods, such as LC-MS/MS, is essential for accurately characterizing the ADME properties of fenretinide and its metabolites. In this context, stable isotope-labeled internal standards like 4'-Hydroxy Fenretinide-d4 are indispensable for achieving the precision and accuracy required in preclinical and clinical pharmacokinetic studies. A comprehensive understanding of these factors is paramount for the continued development and clinical application of fenretinide as a therapeutic agent.

References

• 1. Fenretinide metabolism in humans and mice: utilizing pharmacological modulation of its metabolic pathway to increase systemic exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of the metabolism of fenretinide by human liver microsomes, cytochrome P450 enzymes and UDP-glucuronosyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacokinetics of N-4-hydroxyphenyl-retinamide and the effect of its oral administration on plasma retinol concentrations in cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Five-year administration of fenretinide: pharmacokinetics and effects on plasma retinol concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Phase I Study of Intravenous Fenretinide (4-HPR) for Patients with Malignant Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. veeprho.com [veeprho.com]
• 12. Phase I Trial of Fenretinide Delivered Orally in a Novel Organized Lipid Complex in Patients with Relapsed/Refractory Neuroblastoma: A Report from the New Approaches to Neuroblastoma Therapy (NANT) Consortium - PMC [pmc.ncbi.nlm.nih.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]

A Technical Guide to 4'-Hydroxy Fenretinide-d4: Suppliers, Purity, and Experimental Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4'-Hydroxy Fenretinide-d4, a deuterated analog of the synthetic retinoid fenretinide (B1684555). This document furnishes crucial information for researchers in drug development and related fields, covering reliable suppliers, purity specifications, and detailed experimental protocols for its principal application as an internal standard in analytical quantification. Furthermore, it elucidates the complex signaling pathways influenced by fenretinide, offering visual representations to aid in understanding its mechanisms of action.

Supplier and Purity Information

4'-Hydroxy Fenretinide-d4 is primarily utilized as an internal standard in analytical and pharmacokinetic research, enhancing the accuracy of mass spectrometry and liquid chromatography for the precise quantification of fenretinide in biological samples.[1] Several specialized chemical suppliers offer this deuterated compound. The table below summarizes the available information on suppliers and the purity of their products.

Supplier	Product Name	CAS Number	Purity	Additional Information
Cayman Chemical	Fenretinide-d4	2118244-64-5	≥99% deuterated forms (d1-d4)	Also provides the non-deuterated form, Fenretinide.[2][3][4]
Veeprho	4'-Hydroxy Fenretinide-D4	N/A	Information available upon request	Offices in the USA and UK.[1]
MedChemExpress	4'-Hydroxy Fenretinide-d4	2714413-41-7	Certificate of Analysis available upon request	Offers a Certificate of Analysis for the non-deuterated form (Fenretinide) with a purity of 98.34% by LCMS.
Gentaur	4'-Hydroxy Fenretinide-d4	N/A	Information available upon request	Isotope-Labeled Compound.[5]
LGC Standards	Fenretinide-d4	N/A	Information available upon request	Synonyms: N-(4-Hydroxyphenyl)retinamide-d4, 4-HPR-d4.[6]

Experimental Protocols: Quantification of Fenretinide using LC-MS/MS

The following is a representative, detailed methodology for the quantification of fenretinide in biological matrices, such as plasma and tumor tissue, using 4'-Hydroxy Fenretinide-d4 as an internal standard (IS). This protocol is a synthesis of validated methods described in the scientific literature.[7][8][9][10]

1. Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions: Prepare individual stock solutions of fenretinide and 4'-Hydroxy Fenretinide-d4 (IS) in ethanol (B145695) at a concentration of 1 mg/mL.

• Standard Working Solutions: Prepare standard working solutions by serially diluting the fenretinide stock solution with ethanol to achieve a range of desired concentrations.

• Internal Standard Working Solution: Prepare a working solution of the 4'-Hydroxy Fenretinide-d4 internal standard in ethanol.

• Calibration Curve and QC Samples: Prepare calibration standards and quality control samples by spiking the appropriate biological matrix (e.g., control plasma or tumor homogenate) with the standard working solutions and a fixed concentration of the internal standard working solution.

2. Sample Preparation (Protein Precipitation)

• To a 100 µL aliquot of the plasma or tumor homogenate sample, add the internal standard solution.

• Add a protein precipitating agent, such as ethanol, typically in a 2:1 or 3:1 ratio to the sample volume.

• Vortex the mixture vigorously to ensure complete protein precipitation.

• Centrifuge the samples at high speed (e.g., 14,000 rpm for 10 minutes at 4°C) to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

3. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

• Chromatographic Column: A reverse-phase column, such as a Zorbax SB-C18 column (3.5 µm, 50 × 2.1 mm), is suitable for separation.[8][9]

• Mobile Phase: A gradient elution using a two-component mobile phase is typically employed. For example:

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: Acetonitrile

• Flow Rate: A typical flow rate is 0.5 mL/min.[8][9]

• Ionization Mode: Positive ion mode is generally used for the detection of fenretinide and its deuterated internal standard.

• Multiple Reaction Monitoring (MRM): The mass spectrometer is operated in MRM mode to monitor specific precursor-to-product ion transitions for both fenretinide and 4'-Hydroxy Fenretinide-d4. This provides high selectivity and sensitivity.

4. Data Analysis

• The concentration of fenretinide in the unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard.

• A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their known concentrations.

• The concentration of fenretinide in the test samples is then interpolated from this calibration curve.

Signaling Pathways of Fenretinide

Fenretinide exerts its biological effects, including its anticancer properties, through the modulation of multiple complex signaling pathways. Its mechanisms of action are multifaceted, primarily involving the induction of apoptosis and the generation of reactive oxygen species (ROS).[11][12][13]

Fenretinide-Induced Apoptosis

Fenretinide triggers programmed cell death through both retinoic acid receptor (RAR)-dependent and -independent mechanisms.[14] A key pathway involves the generation of ROS and the subsequent activation of downstream apoptotic cascades.[13][15]

Caption: Fenretinide-induced apoptosis signaling cascade.

Fenretinide and Reactive Oxygen Species (ROS) Generation

A hallmark of fenretinide's activity is its ability to induce the production of ROS, primarily within the mitochondria.[16][17] This oxidative stress plays a crucial role in initiating the apoptotic process. The generation of ROS is considered a central event in the cytotoxic effects of fenretinide against various cancer cell types.[17]

Caption: Mechanism of fenretinide-induced ROS generation.

This technical guide serves as a foundational resource for professionals working with 4'-Hydroxy Fenretinide-d4. By consolidating supplier information, providing a detailed analytical protocol, and illustrating the key signaling pathways, this document aims to facilitate and enhance research and development efforts in the field.

References

• 1. veeprho.com [veeprho.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Fenretinide-d4 | CAS 2118244-64-5 | Cayman Chemical | Biomol.com [biomol.com]
• 4. caymanchem.com [caymanchem.com]
• 5. gentaur.com [gentaur.com]
• 6. Fenretinide-d4 | CAS | LGC Standards [lgcstandards.com]
• 7. mdpi.com [mdpi.com]
• 8. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Validated LC-MS/MS Assay for the Quantitative Determination of Fenretinide in Plasma and Tumor and Its Application in a Pharmacokinetic Study in Mice of a Novel Oral Nanoformulation of Fenretinide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fenretinide in Cancer and Neurological Disease: A Two-Face Janus Molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fenretinide induces apoptosis and synergises the apoptosis inducing effect of gemcitabine through inhibition of key signalling molecules involved in A549 cell survival in in silico and in vitro analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mechanisms of fenretinide-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Fenretinide-induced caspase-8 activation and apoptosis in an established model of metastatic neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ovid.com [ovid.com]
• 16. Fenretinide induces mitochondrial ROS and inhibits the mitochondrial respiratory chain in neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]

The In Vivo Transformation of Fenretinide: A Technical Guide to the Metabolism of 4'-Hydroxyfenretinide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenretinide (B1684555) [N-(4-hydroxyphenyl)retinamide; 4-HPR], a synthetic analogue of all-trans retinoic acid (ATRA), has demonstrated significant cytotoxic activity against a variety of human cancer cell lines.[1] Its clinical application, however, has been met with challenges, primarily due to low bioavailability.[1][2] A critical aspect of understanding and optimizing fenretinide's therapeutic potential lies in elucidating its metabolic pathways. In humans, fenretinide is metabolized to several derivatives, with a key metabolite being the oxidized form, 4-oxo-N-(4-hydroxyphenyl)retinamide (4-oxo-4-HPR), often referred to in the broader context as a hydroxylated metabolite.[1][3][4] This technical guide provides an in-depth overview of the in vivo metabolism of fenretinide to 4-oxo-4-HPR, summarizing key quantitative data, detailing experimental protocols, and visualizing the metabolic processes. Another significant metabolite, N-(4-methoxyphenyl)retinamide (4-MPR), is also discussed as it represents a major metabolic route.[1][5]

Metabolic Pathways and Key Enzymes

The in vivo metabolism of fenretinide is a complex process primarily mediated by the cytochrome P450 (CYP) family of enzymes. The conversion of fenretinide to 4-oxo-4-HPR is a critical oxidation step.[1][6] Additionally, fenretinide can be metabolized to 4-MPR.[1][5]

Several CYP isoenzymes have been identified as key players in fenretinide metabolism. In vitro studies using human liver microsomes (HLM) and specific human CYP isoenzymes have demonstrated that CYP3A4, CYP2C8, and CYP3A5 are involved in the metabolism of fenretinide.[7][8] Specifically, CYP3A4 and CYP2C8 are capable of generating 4-oxo-4-HPR.[7] Furthermore, the retinoic acid-inducible enzyme CYP26A1 has been shown to be involved in the formation of 4-oxo-4-HPR in human ovarian carcinoma cells.[3][9]

The following diagram illustrates the primary metabolic pathways of fenretinide.

Caption: Primary metabolic pathways of Fenretinide.

Quantitative Analysis of Fenretinide Metabolism

The following tables summarize key quantitative data from in vitro and in vivo studies on fenretinide metabolism.

Table 1: In Vitro Enzyme Kinetics of 4-oxo-4-HPR Formation

Enzyme Source	Km (µM)	Vmax (nmol·h⁻¹·mg protein⁻¹)
Human Liver Microsomes (HLM)	25 (approx.)	-
Mouse Liver Microsomes (MLM)	25 (approx.)	-
Human CYP3A4 Isoenzyme	-	-

Data extracted from a study by Reid et al., which used an approximated Km of 25 µM for subsequent inhibitor experiments.[1] Vmax values were presented in peak area units in another study and are not directly comparable in nmol/h/mg protein.[7]

Table 2: Plasma Concentrations of Fenretinide and its Metabolites in Humans

Study Population	Fenretinide (4-HPR) (µmol/L)	4-oxo-4-HPR (µmol/L)	4-MPR (µmol/L)	Dosing Regimen
Women in Phase III trial	0.84 ± 0.53	0.52 ± 0.17	1.13 ± 0.85	200 mg/day for 5 years
Children with Neuroblastoma	0.6 - 6 (peak after single dose)	-	-	100 - 4000 mg/m²/day
Children with Neuroblastoma	1.3 - 12.9 (peak after 28 days)	-	-	100 - 4000 mg/m²/day

Data from Villani et al.[3] and Garaventa et al.[10][11]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research in fenretinide metabolism. Below are summaries of key experimental protocols.

In Vitro Metabolism Studies Using Liver Microsomes

This protocol is designed to assess the enzymatic conversion of fenretinide to its metabolites using liver microsomes.

Caption: Workflow for in vitro fenretinide metabolism assay.

Methodology Details:

• Microsomes: Pooled human or mouse liver microsomes are used as the enzyme source.[1]

• Substrate: Fenretinide is typically dissolved in a suitable solvent like DMSO.

• Cofactors: An NADPH-regenerating system is essential for CYP enzyme activity.

• Incubation: Reactions are carried out at 37°C for a specified time (e.g., 60 minutes).[1]

• Inhibitors: To identify specific CYPs, selective inhibitors like ketoconazole (B1673606) (for CYP3A4) or fluconazole (B54011) (for CYP2C9) can be included.[1]

• Analysis: The reaction is stopped, and the analytes are extracted and quantified using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS).[1][5]

Analysis of Fenretinide and Metabolites in Human Plasma

This protocol outlines the steps for quantifying fenretinide and its metabolites from patient plasma samples.

Caption: Workflow for plasma analysis of fenretinide.

Methodology Details:

• Sample Preparation: A common method is protein precipitation with a solvent like ethanol, followed by centrifugation to remove precipitated proteins.[5]

• Chromatography: Reversed-phase HPLC with a C18 column is typically used for separation.[5] A gradient elution with a mobile phase consisting of acidified water and an organic solvent (e.g., acetonitrile) is employed.[5]

• Mass Spectrometry: Detection is performed using a tandem mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.[5] Multiple reaction monitoring (MRM) is used for selective and sensitive quantification of the parent drug and its metabolites.[5]

• Quantification: Calibration curves are constructed using standards of known concentrations to accurately determine the levels of fenretinide, 4-oxo-4-HPR, and 4-MPR in the plasma samples.[5]

Conclusion

The in vivo metabolism of fenretinide to 4-oxo-4-HPR is a crucial area of study for optimizing its therapeutic efficacy. This biotransformation is primarily mediated by CYP enzymes, notably CYP3A4, CYP2C8, and CYP26A1. The resulting metabolite, 4-oxo-4-HPR, is biologically active and may contribute to the overall anticancer effects of fenretinide.[3][12] Understanding the quantitative aspects of this metabolic pathway and the experimental protocols used to study it provides a solid foundation for researchers and drug development professionals. Future work aimed at modulating this metabolic pathway, for instance through the co-administration of CYP inhibitors, could lead to increased systemic exposure to fenretinide and potentially enhanced clinical outcomes.[1][2]

References

• 1. Fenretinide metabolism in humans and mice: utilizing pharmacological modulation of its metabolic pathway to increase systemic exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fenretinide metabolism in humans and mice: utilizing pharmacological modulation of its metabolic pathway to increase sy… [ouci.dntb.gov.ua]
• 3. aacrjournals.org [aacrjournals.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fenretinide metabolism in humans and mice: utilizing pharmacological modulation of its metabolic pathway to increase systemic exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization of the metabolism of fenretinide by human liver microsomes, cytochrome P450 enzymes and UDP-glucuronosyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterization of the metabolism of fenretinide by human liver microsomes, cytochrome P450 enzymes and UDP-glucuronosyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Identification of the fenretinide metabolite 4-oxo-fenretinide present in human plasma and formed in human ovarian carcinoma cells through induction of cytochrome P450 26A1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Phase I trial and pharmacokinetics of fenretinide in children with neuroblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 4-oxo-fenretinide, a recently identified fenretinide metabolite, induces marked G2-M cell cycle arrest and apoptosis in fenretinide-sensitive and fenretinide-resistant cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

The Unseen Arsenal: A Technical Guide to the Biological Activity of Fenretinide Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenretinide (B1684555) [N-(4-hydroxyphenyl)retinamide, 4-HPR], a synthetic retinoid, has long been a subject of intense research in oncology and beyond due to its promising chemopreventive and therapeutic activities.[1][2][3][4][5] Its favorable toxicity profile compared to other retinoids has led to extensive investigation in clinical trials.[1][2] However, the biological activity of fenretinide is not solely attributable to the parent compound. Its metabolites, primarily N-(4-methoxyphenyl)retinamide (MPR) and 4-oxo-N-(4-hydroxyphenyl)retinamide (4-oxo-HPR or 3-keto-HPR), play crucial and distinct roles in mediating its pleiotropic effects.[1][3][6] This in-depth technical guide provides a comprehensive overview of the biological activities of these metabolites, focusing on their cytotoxic and apoptotic effects, underlying molecular mechanisms, and the experimental methodologies used for their evaluation.

Fenretinide Metabolism: A Brief Overview

Fenretinide undergoes metabolic transformation in both humans and mice, leading to the formation of several metabolites.[6][7] The two major metabolites that have been extensively studied are MPR and 4-oxo-HPR.[1][3] MPR is the most abundant metabolite in human plasma, while 4-oxo-HPR is found at lower concentrations.[6][8] Conversely, 4-oxo-HPR is a more prominent metabolite in mice.[1][9] The formation of 4-oxo-HPR is, at least in part, mediated by the cytochrome P450 enzyme CYP3A4.[6][10]

Comparative Biological Activities of Fenretinide and its Metabolites

The primary metabolites of fenretinide exhibit distinct biological activities, with 4-oxo-HPR often demonstrating greater potency than the parent compound, while MPR is generally considered non-cytotoxic.[6][8]

Cytotoxicity and Antiproliferative Effects

Studies across a range of cancer cell lines, including ovarian, breast, and neuroblastoma, have consistently shown that 4-oxo-HPR is a potent inhibitor of cell growth, often two to four times more effective than fenretinide itself.[8][11][12][13] A key finding is that 4-oxo-HPR is also effective against fenretinide-resistant cell lines, suggesting a distinct mechanism of action and the potential to overcome drug resistance.[7][11][12] Furthermore, when used in combination, 4-oxo-HPR and fenretinide can exert a synergistic growth-inhibitory effect.[11][12] In contrast, MPR has been shown to be biologically inert or non-cytotoxic in numerous malignant cell lines.[6][8][14]

Table 1: Comparative Growth Inhibitory Activity (IC50) of Fenretinide and its Metabolites in Human Cancer Cell Lines

Cell Line	Cancer Type	Fenretinide (4-HPR) IC50 (µM)	4-oxo-Fenretinide (4-oxo-HPR) IC50 (µM)	N-(4-methoxyphenyl)retinamide (MPR) IC50 (µM)	Reference
A2780	Ovarian	2.5	1.0	>10	[11]
A2780/HPR	Ovarian (Fenretinide-resistant)	>10	2.5	>10	[11]
IGROV-1	Ovarian	3.5	1.5	>10	[11]
SK-OV-3	Ovarian	5.0	2.0	>10	[11]
MCF-7	Breast	3.0	1.0	>10	[11]
T47D	Breast	4.0	1.5	>10	[11]
SK-N-BE(2)	Neuroblastoma	2.0	0.8	>10	[11]
LAN-5	Neuroblastoma	2.5	1.0	>10	[11]

Induction of Apoptosis and Cell Cycle Arrest

A hallmark of fenretinide's anticancer activity is its ability to induce apoptosis, or programmed cell death.[4][15][16] This activity is also prominent in its metabolite, 4-oxo-HPR. Both fenretinide and 4-oxo-HPR have been shown to induce apoptosis in various cancer cell lines, including those resistant to the parent drug.[11][12] The apoptotic cascade initiated by these compounds involves the activation of caspases, particularly caspase-3 and caspase-9.[12]

A notable difference in their mechanisms is their effect on the cell cycle. While fenretinide typically has a modest effect on the G1 phase, 4-oxo-HPR induces a marked accumulation of cells in the G2-M phase of the cell cycle.[11][12] This G2-M arrest is associated with a reduction in the expression of key regulatory proteins such as cyclin-dependent kinase 1 (CDK1) and cdc25c.[11]

Molecular Mechanisms of Action

The biological activities of fenretinide and its metabolites are mediated through a complex interplay of retinoid receptor-dependent and -independent signaling pathways.

Retinoid Receptor-Independent Pathways

A significant body of evidence suggests that the primary mechanism of action for both fenretinide and 4-oxo-HPR is independent of the classical nuclear retinoid receptors (RARs and RXRs).[2][11][14] Several key pathways have been identified:

• Reactive Oxygen Species (ROS) Generation: Both fenretinide and 4-oxo-HPR are potent inducers of reactive oxygen species (ROS).[11][17][18] This oxidative stress is a critical upstream event that triggers a cascade of downstream signaling pathways leading to apoptosis.[13][17][19]

• Ceramide Accumulation: Treatment with fenretinide and 4-oxo-HPR leads to an increase in intracellular ceramide levels through de novo synthesis.[11][12] Ceramides are bioactive lipids that act as second messengers in signaling pathways that regulate cell growth, differentiation, and apoptosis.

• Endoplasmic Reticulum (ER) Stress and JNK Activation: The generation of ROS can lead to endoplasmic reticulum (ER) stress.[13][17][19] This, in turn, activates the c-Jun N-terminal kinase (JNK) signaling pathway, which is a key regulator of apoptosis.[13][17][19]

• Inhibition of Tubulin Polymerization (4-oxo-HPR specific): Uniquely, 4-oxo-HPR has been shown to inhibit tubulin polymerization, leading to the formation of multipolar spindles and mitotic arrest.[17][19] This antimicrotubule activity is independent of the ROS-mediated apoptotic pathway and provides a second, distinct mechanism for its potent anticancer effects.[17][19]

Retinoid Receptor-Dependent Pathways

While receptor-independent pathways are considered dominant, some studies suggest that fenretinide and its metabolites can modulate gene expression through RARs, although they bind to these receptors with low affinity.[1][9][14] The induction of apoptosis by fenretinide in some neuroblastoma cell lines has been shown to be blocked by RARβ/γ-specific antagonists.[1]

Signaling Pathway Diagrams

Caption: Signaling pathways of fenretinide and its metabolites.

Experimental Protocols

This section outlines the detailed methodologies for key experiments cited in the literature for evaluating the biological activity of fenretinide metabolites.

Cell Culture and Drug Preparation

• Cell Lines: A variety of human cancer cell lines are used, including but not limited to, A2780 and IGROV-1 (ovarian), MCF-7 and T47D (breast), and SK-N-BE(2) and LAN-5 (neuroblastoma). Cells are maintained in appropriate culture media (e.g., RPMI 1640 or DMEM) supplemented with 10% fetal bovine serum and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

• Drug Solutions: Fenretinide, 4-oxo-HPR, and MPR are typically dissolved in a suitable solvent like dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) to create stock solutions, which are then diluted in culture medium to the desired final concentrations for experiments.

Cytotoxicity and Cell Growth Inhibition Assays

A common method to assess cytotoxicity is the Sulforhodamine B (SRB) assay or MTT assay.

• Procedure (SRB Assay):

  • Seed cells in 96-well plates at a density of 2,000-5,000 cells per well and allow them to attach overnight.

  • Treat the cells with various concentrations of fenretinide or its metabolites for a specified period (e.g., 72 hours).

  • Fix the cells with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

  • Wash the plates five times with water and air dry.

  • Stain the cells with 0.4% SRB solution in 1% acetic acid for 30 minutes at room temperature.

  • Wash the plates four times with 1% acetic acid to remove unbound dye and air dry.

  • Solubilize the bound dye with 10 mM Tris base solution.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the IC50 values (the concentration of drug that inhibits cell growth by 50%) from the dose-response curves.

Apoptosis Assays

Apoptosis can be quantified using various methods, including flow cytometry with Annexin V/Propidium Iodide (PI) staining or analysis of caspase activation.

• Procedure (Annexin V/PI Staining):

  • Treat cells with the compounds for the desired time.

  • Harvest the cells by trypsinization and wash with cold phosphate-buffered saline (PBS).

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Measurement of Reactive Oxygen Species (ROS)

Intracellular ROS levels can be measured using fluorescent probes like 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (H2DCF-DA).

• Procedure:

  • Treat cells with the compounds for the specified duration.

  • Incubate the cells with H2DCF-DA (e.g., 10 µM) for 30 minutes at 37°C.

  • Wash the cells with PBS to remove excess probe.

  • Measure the fluorescence intensity using a fluorometer or flow cytometer. An increase in fluorescence indicates an increase in intracellular ROS.

Quantification of Intracellular Ceramide Levels

Ceramide levels can be determined using methods like high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Procedure (General Workflow):

  • Treat cells and harvest them.

  • Extract lipids from the cell pellets using a suitable solvent system (e.g., chloroform/methanol).

  • Separate the lipid species using liquid chromatography.

  • Detect and quantify the different ceramide species using mass spectrometry.

Caption: General experimental workflow for evaluating fenretinide metabolites.

Conclusion

The biological activity of fenretinide is significantly influenced by its metabolites, with 4-oxo-HPR emerging as a particularly potent anticancer agent. Its ability to induce robust apoptosis and cell cycle arrest, even in fenretinide-resistant cells, through both ROS-dependent and -independent mechanisms, highlights its therapeutic potential. In contrast, MPR appears to be largely inactive in terms of cytotoxicity. A thorough understanding of the distinct activities and mechanisms of these metabolites is crucial for the rational design of future clinical trials and the development of novel therapeutic strategies based on fenretinide and its derivatives. This guide provides a foundational resource for researchers and drug development professionals to navigate the complex and promising landscape of fenretinide metabolite activity.

References

• 1. Inhibitory effects of fenretinide metabolites N-[4-methoxyphenyl]retinamide (MPR) and 4-oxo-N-(4-hydroxyphenyl)retinamide (3-keto-HPR) on fenretinide molecular targets β-carotene oxygenase 1, stearoyl-CoA desaturase 1 and dihydroceramide Δ4-desaturase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Bioactivities of N-(4-hydroxyphenyl) retinamide and retinoyl beta-glucuronide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. N-(4-Hydroxyphenyl)retinamide, a new retinoid for prevention of breast cancer in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fenretinide metabolism in humans and mice: utilizing pharmacological modulation of its metabolic pathway to increase systemic exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Characterization of the metabolism of fenretinide by human liver microsomes, cytochrome P450 enzymes and UDP-glucuronosyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fenretinide inhibits vitamin A formation from β-carotene and regulates carotenoid levels in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fenretinide metabolism in humans and mice: utilizing pharmacological modulation of its metabolic pathway to increase systemic exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. 4-oxo-fenretinide, a recently identified fenretinide metabolite, induces marked G2-M cell cycle arrest and apoptosis in fenretinide-sensitive and fenretinide-resistant cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Sodium 4-Carboxymethoxyimino-(4-HPR) a Novel Water-Soluble Derivative of 4-Oxo-4-HPR Endowed with In Vivo Anticancer Activity on Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. N-(4-hydroxyphenyl)retinamide (4-HPR)-mediated biological actions involve retinoid receptor-independent pathways in human breast carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. scitechdevelopment.com [scitechdevelopment.com]
• 16. Fenretinide Activates Caspases and Induces Apoptosis in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 17. 4-oxo-N-(4-hydroxyphenyl)retinamide: two independent ways to kill cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Cytotoxicity and molecular activity of fenretinide and metabolites in T-cell lymphoid malignancy, neuroblastoma, and ovarian cancer cell lines in physiological hypoxia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. 4-oxo-N-(4-hydroxyphenyl)retinamide: Two Independent Ways to Kill Cancer Cells | PLOS One [journals.plos.org]

Technical Guide: 4'-Hydroxy Fenretinide-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 4'-Hydroxy Fenretinide-d4, a deuterated analog of a metabolite of Fenretinide (B1684555) (N-(4-hydroxyphenyl)retinamide, 4-HPR). Fenretinide is a synthetic retinoid that has been extensively studied for its potential in cancer chemoprevention and therapy.[1][2] 4'-Hydroxy Fenretinide is a product of the metabolic hydroxylation of Fenretinide. The deuterated version, 4'-Hydroxy Fenretinide-d4, serves as a valuable tool in analytical and pharmacokinetic research, primarily as an internal standard for mass spectrometry-based quantification of Fenretinide and its metabolites.[3] Deuterium (B1214612) labeling enhances the accuracy of bioanalytical methods by allowing for differentiation from the endogenous, non-labeled compound.[4]

Physicochemical Properties and Identification

The definitive identification of 4'-Hydroxy Fenretinide-d4 is crucial for its application in research. The Chemical Abstracts Service (CAS) number provides a unique identifier for this specific deuterated molecule.

Property	Value	Source
CAS Number	2714413-41-7	[5]
Molecular Formula	C₂₆H₂₉D₄NO₃	[5]
Molecular Weight	411.57 g/mol	[5]
Parent Compound	4'-Hydroxy Fenretinide	N/A
Deuterated Analog of	4'-Hydroxy Fenretinide	[6]
Common Use	Internal standard in analytical and pharmacokinetic research	[3]

Property	Value (for Fenretinide-d4)	Source
Purity	≥99% deuterated forms (d₁-d₄)	[7]
Solubility	DMF: 10 mg/ml, DMSO: 10 mg/ml, Ethanol: 10 mg/ml, Ethanol:PBS (pH 7.2) (1:1): 0.3 mg/ml	[7]

Synthesis

A detailed, publicly available experimental protocol for the synthesis of 4'-Hydroxy Fenretinide-d4 is not currently available. The synthesis would likely involve a multi-step process starting from a deuterated precursor of the 4-hydroxyphenylamine moiety, which is then coupled with a modified retinoic acid that has been hydroxylated at the 4'-position of the cyclohexenyl ring.

A general approach for the synthesis of similar non-deuterated retinoids, such as N-(4-ethoxyphenyl)-retinamide, involves the activation of the carboxylic acid of all-trans-retinoic acid (ATRA) followed by coupling with the corresponding amine.[8] A patented process for the preparation of N-(4-hydroxyphenyl)-retinamide (Fenretinide) involves reacting retinoic acid with dimethylchloroformamidinium chloride to form the retinoyl chloride, which is then reacted with a silylated p-aminophenol derivative.[9] The synthesis of the 4'-hydroxy metabolite would require an additional hydroxylation step, and the introduction of deuterium would necessitate the use of a deuterated starting material.

Metabolism of Fenretinide to 4'-Hydroxy Fenretinide

4'-Hydroxy Fenretinide is a metabolite of Fenretinide, formed through oxidative metabolism primarily by cytochrome P450 enzymes.[10] Understanding this metabolic pathway is crucial for interpreting pharmacokinetic studies where 4'-Hydroxy Fenretinide-d4 might be used as an internal standard.

The metabolic conversion of Fenretinide involves several key steps and enzymes. The following diagram illustrates the metabolic pathway leading to 4'-Hydroxy Fenretinide and other major metabolites.

Metabolic pathway of Fenretinide.

Signaling Pathways of Fenretinide and its Metabolites

While specific signaling studies on 4'-Hydroxy Fenretinide are scarce, the biological activities of its parent compound, Fenretinide, and the more extensively studied metabolite, 4-oxo-fenretinide, are well-documented. Fenretinide is known to induce apoptosis in cancer cells through both retinoic acid receptor (RAR)-dependent and -independent mechanisms.[2][11] The RAR-independent pathways often involve the generation of reactive oxygen species (ROS) and the modulation of ceramide metabolism.[2]

The following diagram illustrates the proposed signaling pathways for Fenretinide-induced apoptosis.

Proposed signaling pathways of Fenretinide.

Experimental Protocols

Bioanalytical Method for Fenretinide and its Metabolites using a Deuterated Internal Standard

This section outlines a typical experimental protocol for the quantification of Fenretinide and its metabolites in biological matrices, such as plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a deuterated internal standard like 4'-Hydroxy Fenretinide-d4 or Fenretinide-d4.

1. Sample Preparation

• Objective: To extract the analytes and the internal standard from the biological matrix and remove interfering substances.

• Procedure:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 10 µL of the internal standard working solution (e.g., 4'-Hydroxy Fenretinide-d4 in methanol).

  • Vortex briefly to mix.

  • Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Objective: To separate the analytes chromatographically and detect them with high sensitivity and specificity using mass spectrometry.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 3.5 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 50% to 95% B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Fenretinide: m/z 392.3 → 283.2

    • 4'-Hydroxy Fenretinide: m/z 408.3 → 283.2 (hypothetical, requires experimental determination)

    • 4'-Oxo Fenretinide: m/z 406.3 → 297.2

    • 4'-Hydroxy Fenretinide-d4 (IS): m/z 412.3 → 287.2 (hypothetical, requires experimental determination)

  • Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source temperature, gas flows).

3. Data Analysis

• Objective: To quantify the concentration of each analyte in the samples.

• Procedure:

  • Integrate the peak areas for each analyte and the internal standard.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.

  • Determine the concentration of the analytes in the unknown samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow

The following diagram illustrates a typical workflow for a bioanalytical study using 4'-Hydroxy Fenretinide-d4 as an internal standard.

Bioanalytical workflow using a deuterated internal standard.

Conclusion

4'-Hydroxy Fenretinide-d4 is a critical tool for researchers in the field of retinoid pharmacology and drug development. Its primary application as an internal standard in LC-MS/MS bioanalysis allows for the accurate and precise quantification of Fenretinide and its metabolites in complex biological matrices. While detailed information on its synthesis and specific biological activities is limited, its utility in pharmacokinetic and metabolic studies is well-established. Further research into the biological effects of this specific hydroxylated metabolite may reveal additional therapeutic potential.

References

• 1. Water-soluble derivatives of 4-oxo-N-(4-hydroxyphenyl) retinamide: synthesis and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scitechdevelopment.com [scitechdevelopment.com]
• 3. veeprho.com [veeprho.com]
• 4. youtube.com [youtube.com]
• 5. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 6. gentaur.com [gentaur.com]
• 7. caymanchem.com [caymanchem.com]
• 8. mdpi.com [mdpi.com]
• 9. US5399757A - Process for the preparation of N-(4-hydroxyphenyl)-retinamide - Google Patents [patents.google.com]
• 10. Characterization of the metabolism of fenretinide by human liver microsomes, cytochrome P450 enzymes and UDP-glucuronosyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Direct quantification in bioanalytical LC-MS/MS using internal calibration via analyte/stable isotope ratio - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Fenretinide in Plasma Using 4'-Hydroxy Fenretinide-d4 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantitative analysis of fenretinide (B1684555) in plasma samples. The use of a stable isotope-labeled internal standard, 4'-Hydroxy Fenretinide-d4, ensures high accuracy and precision, making this protocol ideal for pharmacokinetic studies, therapeutic drug monitoring, and other applications in drug development. The methodology presented herein is based on established protocols and provides a comprehensive guide from sample preparation to data analysis.

Introduction

Fenretinide (N-(4-hydroxyphenyl)retinamide, 4-HPR) is a synthetic retinoid with promising anti-cancer properties.[1] Its mechanism of action involves the induction of apoptosis in cancer cells through various signaling pathways. Accurate quantification of fenretinide in biological matrices is crucial for understanding its pharmacokinetics and pharmacodynamics. The use of a stable isotope-labeled internal standard, such as 4'-Hydroxy Fenretinide-d4, is the gold standard for LC-MS/MS-based quantification as it effectively compensates for variations in sample preparation and matrix effects. This document provides a detailed protocol for the analysis of fenretinide in plasma using 4'-Hydroxy Fenretinide-d4 as an internal standard.

Experimental Protocols

Materials and Reagents

• Fenretinide analytical standard

• 4'-Hydroxy Fenretinide-d4 (Deuterated Fenretinide, [2H4]-4-HPR)

• HPLC-grade methanol, acetonitrile (B52724), and water

• Formic acid (analytical grade)

• Human plasma (or other relevant biological matrix)

Sample Preparation

• Thawing: Thaw plasma samples and quality control (QC) samples at room temperature.

• Aliquoting: Aliquot 30 µL of each plasma sample, calibration standard, and QC sample into a microcentrifuge tube.

• Internal Standard Spiking: Add 5 µL of the internal standard working solution (4'-Hydroxy Fenretinide-d4 in methanol) to each tube.

• Protein Precipitation: Add 90 µL of cold acetonitrile to each tube to precipitate proteins.

• Vortexing: Vortex mix the samples for 3 minutes.

• Centrifugation: Centrifuge the samples at 13,200 rpm for 5 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial.

• Injection: Inject an appropriate volume (e.g., 3 µL) into the LC-MS/MS system.[2]

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC) System:

Parameter	Condition
LC System	Agilent 1200 series or equivalent
Column	Zorbax SB-C18, 3.5 µm, 50 x 2.1 mm or equivalent
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile
Gradient	As required for optimal separation
Flow Rate	0.5 mL/min
Column Temperature	40°C
Injection Volume	3 µL

Mass Spectrometry (MS) System:

Parameter	Condition
Mass Spectrometer	Sciex 4000 QTRAP or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Source Temperature	600°C
IonSpray Voltage	5500 V
Monitoring Mode	Multiple Reaction Monitoring (MRM)
Fenretinide Transition	m/z 392.3 → 283.2
4'-Hydroxy Fenretinide-d4 Transition	m/z 396.3 → 283.2

Data Presentation

The following tables summarize the quantitative performance of the LC-MS/MS method for the analysis of fenretinide in plasma.

Table 1: Calibration Curve Parameters

Matrix	Calibration Range (ng/mL)	Regression Model	Correlation Coefficient (r²)
Plasma	0.2 - 50	Linear	>0.99

Table 2: Precision and Accuracy [2][3]

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
LLOQ	0.2	< 7.64	< 7.64	94.92 - 105.43
Low	0.6	< 7.64	< 7.64	94.92 - 105.43
Medium	20	< 7.64	< 7.64	94.92 - 105.43
High	40	< 7.64	< 7.64	94.92 - 105.43

Table 3: Recovery and Matrix Effect [2]

Analyte	QC Level	Extraction Recovery (%)	Matrix Effect (%)
Fenretinide	Low	> 90.39	Not significant
High	> 90.39	Not significant
4'-Hydroxy Fenretinide-d4	-	> 90.39	Not significant

Mandatory Visualization

Fenretinide-Induced Apoptosis Signaling Pathway

Caption: Fenretinide induces apoptosis through multiple signaling pathways.

Experimental Workflow

Caption: Workflow for the LC-MS/MS analysis of fenretinide.

Conclusion

The described LC-MS/MS method utilizing 4'-Hydroxy Fenretinide-d4 as an internal standard provides a reliable, sensitive, and accurate approach for the quantification of fenretinide in plasma. The simple sample preparation procedure and the high-throughput capability of the method make it well-suited for routine analysis in a research or clinical setting. This application note serves as a comprehensive guide for laboratories aiming to implement fenretinide analysis for various research and development purposes.

References

• 1. Mechanisms of fenretinide-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scilit.com [scilit.com]
• 3. Understanding Apoptosis and Apoptotic Pathways Targeted Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Preparation of 4'-Hydroxy Fenretinide-d4 Stock and Working Solutions: An Application Note

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock and working solutions of 4'-Hydroxy Fenretinide-d4. This deuterated analog of 4'-Hydroxy Fenretinide serves as a critical internal standard for accurate quantification in various analytical methods, such as mass spectrometry and liquid chromatography, which are essential in pharmacokinetic and metabolic research.[1]

Introduction

4'-Hydroxy Fenretinide-d4 is a stable isotope-labeled version of 4'-Hydroxy Fenretinide, a metabolite of Fenretinide.[2][3] Fenretinide, a synthetic retinoid, has been investigated for its potential in cancer treatment and prevention.[4][5][6] The use of deuterated internal standards like 4'-Hydroxy Fenretinide-d4 is crucial for correcting for variations during sample preparation and analysis, thereby enhancing the accuracy and reliability of experimental results.[1][7] This application note outlines the necessary materials, equipment, and step-by-step procedures for preparing accurate and stable stock and working solutions.

Physicochemical Properties and Solubility

Proper solution preparation begins with an understanding of the compound's physical and chemical characteristics.

Property	Value	Reference
Molecular Formula	C₂₆H₂₉D₄NO₃	[1]
Molecular Weight	411.58 g/mol	[1]
Appearance	Solid	[8]
Purity	≥99% deuterated forms (d₁-d₄)	[8]
Solubility	10 mM in DMSO	[2]
10 mg/mL in DMF	[8]
10 mg/mL in DMSO	[8]
10 mg/mL in Ethanol	[8]
0.3 mg/mL in Ethanol:PBS (pH 7.2) (1:1)	[8]

Experimental Protocol

This protocol details the steps for preparing a 10 mM stock solution of 4'-Hydroxy Fenretinide-d4 in Dimethyl Sulfoxide (DMSO) and a subsequent 100 µM working solution.

Materials and Equipment

• 4'-Hydroxy Fenretinide-d4 powder

• Anhydrous Dimethyl Sulfoxide (DMSO), analytical grade

• Calibrated analytical balance

• Class A volumetric flasks (e.g., 1 mL, 10 mL)

• Calibrated micropipettes and sterile, disposable tips

• Vortex mixer

• Amber glass vials for storage

• Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant gloves

Safety Precautions

• Handle 4'-Hydroxy Fenretinide-d4 in a well-ventilated area or a chemical fume hood.[9]

• Avoid inhalation of dust and direct contact with skin and eyes.[9]

• Wear appropriate PPE throughout the procedure.

• Refer to the Safety Data Sheet (SDS) for comprehensive safety information.[9]

Stock Solution Preparation (10 mM)

• Equilibration: Allow the vial of 4'-Hydroxy Fenretinide-d4 powder to equilibrate to room temperature before opening to prevent condensation of moisture.[7]

• Weighing: Accurately weigh the required amount of 4'-Hydroxy Fenretinide-d4 using a calibrated analytical balance.

  • Calculation Example: To prepare 1 mL of a 10 mM stock solution, you will need:

    • Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

    • Mass (mg) = 0.010 mol/L * 0.001 L * 411.58 g/mol * 1000 mg/g = 4.1158 mg

• Dissolution: Quantitatively transfer the weighed powder to a clean, dry 1 mL volumetric flask. Add approximately 0.8 mL of anhydrous DMSO to the flask.

• Mixing: Cap the flask and vortex thoroughly until the solid is completely dissolved. If necessary, gentle warming in a water bath (37°C) or sonication can aid dissolution.[10]

• Dilution to Volume: Once completely dissolved, add DMSO to the flask to bring the final volume to the 1 mL mark.

• Final Mixing and Storage: Cap the flask and invert it several times to ensure a homogenous solution. Transfer the stock solution to a labeled, airtight amber glass vial. Store the stock solution at -20°C for long-term stability.[7] For frequent use, aliquots can be stored at -20°C to avoid repeated freeze-thaw cycles.[4]

Working Solution Preparation (100 µM)

• Equilibration: Allow the 10 mM stock solution to equilibrate to room temperature.

• Dilution: Using a calibrated micropipette, transfer 10 µL of the 10 mM stock solution into a 1 mL volumetric flask.

• Final Volume: Dilute to the 1 mL mark with the desired solvent (e.g., methanol, acetonitrile, or the mobile phase for your analytical method).[11]

• Mixing and Use: Cap the flask and mix thoroughly by vortexing. Prepare working solutions fresh as needed to minimize the risk of degradation or adsorption to container walls.[7]

Storage and Stability

Proper storage is essential to maintain the integrity of the 4'-Hydroxy Fenretinide-d4 solutions.

Solution	Storage Temperature	Stability	Recommendations
Solid Compound	-20°C	≥ 4 years	Protect from light and moisture.[7][8]
Stock Solution (in DMSO)	-20°C	Up to 1 month[4]	Aliquot to avoid repeated freeze-thaw cycles. Store in amber vials.[4][7]
Working Solutions	Prepared Fresh	N/A	Use immediately after preparation for best results.[7]

Fenretinide and its analogs are known to be sensitive to light, oxygen, and heat.[6] Therefore, all solutions should be stored in amber vials and protected from light. Handling under an inert atmosphere (e.g., nitrogen or argon) can further prevent oxidation.[7]

Workflow Diagram

The following diagram illustrates the key steps in the preparation of 4'-Hydroxy Fenretinide-d4 stock and working solutions.

References

• 1. veeprho.com [veeprho.com]
• 2. gentaur.com [gentaur.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Attempts to Improve Lipophilic Drugs’ Solubility and Bioavailability: A Focus on Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scitechdevelopment.com [scitechdevelopment.com]
• 7. benchchem.com [benchchem.com]
• 8. caymanchem.com [caymanchem.com]
• 9. szabo-scandic.com [szabo-scandic.com]
• 10. apexbt.com [apexbt.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols: 4'-Hydroxy Fenretinide-d4 in Cancer Research

Introduction

4'-Hydroxy Fenretinide-d4 (4-HPR-d4) is the deuterated analogue of Fenretinide (B1684555) (N-(4-hydroxyphenyl)retinamide, 4-HPR). In cancer research, 4'-Hydroxy Fenretinide-d4 serves as a critical internal standard for the accurate quantification of Fenretinide and its metabolites in biological matrices using mass spectrometry-based techniques such as GC-MS or LC-MS.[1] The research applications detailed below focus on the active compound, Fenretinide, for which 4'-Hydroxy Fenretinide-d4 is an indispensable analytical tool.

Fenretinide is a synthetic derivative of all-trans-retinoic acid that has demonstrated significant anti-cancer activity in a wide range of preclinical and clinical studies.[2][3] Unlike naturally occurring retinoids, Fenretinide exhibits a unique mechanism of action, primarily by inducing apoptosis (programmed cell death) in cancer cells, and has a more favorable toxicity profile.[4][5] Its efficacy has been explored in various malignancies, including breast, prostate, ovarian, lung, and neuroblastoma.[3][4][6]

Mechanism of Action

Fenretinide's anti-cancer effects are multifaceted and can be broadly attributed to several interconnected mechanisms:

• Induction of Apoptosis through Reactive Oxygen Species (ROS) Generation: A primary mechanism of Fenretinide is the generation of reactive oxygen species (ROS) within cancer cells.[7] This oxidative stress triggers downstream signaling cascades, leading to apoptosis. This process is often independent of traditional retinoic acid receptors (RARs), which distinguishes Fenretinide from other retinoids.[6]

• Ceramide Metabolism and Signaling: Fenretinide has been shown to inhibit dihydroceramide (B1258172) desaturase, leading to an accumulation of dihydroceramides.[1] Alterations in ceramide metabolism can induce endoplasmic reticulum (ER) stress, which in turn can activate pro-apoptotic pathways.

• Modulation of Key Signaling Pathways: Fenretinide influences several critical signaling pathways involved in cell survival and proliferation:

  • JNK Pathway: The generation of ROS can lead to the activation of the c-Jun N-terminal kinase (JNK) signaling cascade, which is involved in mediating apoptosis.[7][8]

  • mTOR Pathway: In some cancer types, such as non-small-cell lung cancer, Fenretinide has been shown to inhibit cancer cell growth by attenuating the mTOR signaling pathway.[2]

  • PKCδ Activation: Fenretinide can activate Protein Kinase C delta (PKCδ), a pro-apoptotic protein.[1]

• Anti-Angiogenic and Anti-Metastatic Effects: Fenretinide has been observed to inhibit tumor metastasis. In preclinical models of prostate cancer, dietary Fenretinide significantly reduced the number of lung metastases.[9] It also exhibits anti-angiogenic properties, further contributing to its anti-tumor activity.

Quantitative Data

The following tables summarize the in vitro cytotoxicity of Fenretinide across various cancer cell lines.

Table 1: IC50 Values of Fenretinide in Ovarian Cancer Cell Lines

Cell Line	IC50 Value (µM)
Caov-3	3.7[1]
OVCAR-3	6.9[1]
SKOV3	8.2[1]

Table 2: Effective Concentrations of Fenretinide in Various Cancer Models

Cancer Type	Cell Line/Model	Effective Concentration/Dose	Observed Effect
Various Cancers	In vitro cell lines	1-10 µM	Cytotoxic activity[3]
Myeloid Leukemia & Lymphoma	In vitro cell lines	≥ 3 µM	Induction of apoptosis[6]
Oral Carcinoma	CA 9-22, NA, UM SCC 11B	1-4 µM	Inhibition of proliferation[10]
Prostate Adenocarcinoma	Lobund-Wistar rats	1 mmol/kg diet	Reduced lung metastases[9]

Experimental Protocols

Protocol 1: In Vitro Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of Fenretinide on cancer cells.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of Fenretinide in culture medium. Remove the old medium from the wells and add 100 µL of the Fenretinide dilutions. Include a vehicle control (e.g., DMSO). Incubate for 24-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Detection of Apoptosis by Annexin V/Propidium Iodide (PI) Staining

This protocol is for quantifying Fenretinide-induced apoptosis.

• Cell Treatment: Seed cells in a 6-well plate and treat with Fenretinide at the desired concentrations for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the cells by flow cytometry. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Protocol 3: Measurement of Intracellular ROS

This protocol is for detecting the generation of reactive oxygen species.

• Cell Treatment: Treat cells with Fenretinide in a 6-well plate.

• Probe Loading: In the last 30 minutes of treatment, add a fluorescent ROS probe (e.g., DCFH-DA) to the culture medium and incubate at 37°C.

• Cell Harvesting and Washing: Harvest the cells and wash with PBS to remove excess probe.

• Flow Cytometry: Resuspend the cells in PBS and analyze by flow cytometry to measure the fluorescence intensity, which is proportional to the intracellular ROS levels.

Visualizations

Caption: Key signaling pathways modulated by Fenretinide in cancer cells.

Caption: Workflow for evaluating the in vitro anti-cancer effects of Fenretinide.

Caption: Relationship between Fenretinide and its deuterated standard.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Fenretinide in Cancer and Neurological Disease: A Two-Face Janus Molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Clinical development of fenretinide as an antineoplastic drug: Pharmacology perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scitechdevelopment.com [scitechdevelopment.com]
• 5. Fenretinide and its relation to cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cancernetwork.com [cancernetwork.com]
• 7. 4-oxo-N-(4-hydroxyphenyl)retinamide: Two Independent Ways to Kill Cancer Cells | PLOS One [journals.plos.org]
• 8. 4-oxo-N-(4-hydroxyphenyl)retinamide: Two Independent Ways to Kill Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The inhibitory effect of 4-hydroxyphenyl retinamide (4-HPR) on metastasis of prostate adenocarcinoma-III cells in Lobund-Wistar rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. PPAR activation and decreased proliferation in oral carcinoma cells with 4-HPR - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for the Analysis of Fenretinide in Tissue Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction: Fenretinide (B1684555), or N-(4-hydroxyphenyl)retinamide (4-HPR), is a synthetic retinoid derivative of all-trans-retinoic acid (ATRA) with significant promise as a chemopreventive and therapeutic agent in various cancers.[1][2] Unlike ATRA, fenretinide's primary mechanism of action is the induction of apoptosis rather than cellular differentiation.[2] It is known to generate reactive oxygen species (ROS), modulate ceramide metabolism, and induce the retinoic acid receptor β, contributing to its anti-tumor effects.[2][3] Due to its hydrophobic nature, fenretinide has poor aqueous solubility and bioavailability, making the development of effective formulations and the accurate measurement of its concentration in target tissues critical for preclinical and clinical studies.[1][4][5][6] Fenretinide preferentially accumulates in fatty tissues, such as the breast, which is a key aspect of its therapeutic strategy.[7][8]

These application notes provide detailed protocols for the preparation of tissue samples for the quantitative analysis of fenretinide and its major metabolites, such as N-(4-methoxyphenyl)retinamide (4-MPR) and 4-oxo-N-(4-hydroxyphenyl)retinamide (4-oxo-4-HPR).[9]

Sample Preparation Techniques

The accurate quantification of fenretinide in biological tissues requires effective extraction from a complex matrix. The initial and most critical step is the thorough homogenization of the tissue sample. Following homogenization, several extraction techniques can be employed, with the choice depending on the required level of cleanliness, sensitivity, and throughput.

• Tissue Homogenization: This is a mandatory first step to mechanically disrupt the tissue structure and release the analyte into a liquid medium. Tissues are typically weighed and homogenized in a specific ratio with an aqueous buffer or solvent.[7]

• Protein Precipitation (PPT): This is a rapid and straightforward method for removing the bulk of proteins from the tissue homogenate.[9][10] It involves adding a water-miscible organic solvent (e.g., acetonitrile, ethanol) or an acid (e.g., perchloric acid) to the sample, which denatures and precipitates proteins.[7][9][10][11] While simple, it may result in a less clean extract compared to other methods.

• Liquid-Liquid Extraction (LLE): This technique separates compounds based on their relative solubilities in two different immiscible liquids. For fenretinide, an organic solvent (e.g., ethyl acetate) is added to the aqueous homogenate to extract the lipophilic drug.[7] LLE can provide a cleaner sample than PPT but is more labor-intensive.

• Solid-Phase Extraction (SPE): SPE is a highly selective and versatile technique that can yield very clean extracts. The tissue homogenate is passed through a solid sorbent bed that retains the analyte, which is then washed to remove interferences and finally eluted with a small volume of solvent.

Below is a general workflow for tissue sample preparation and analysis.

Fig. 1: General workflow for fenretinide analysis in tissue.

Experimental Protocols

Important: Fenretinide is sensitive to light and oxidation. All procedures should be performed under protection from light, and the use of antioxidants like butylated hydroxytoluene (BHT) is recommended where appropriate.[11] Amber vials and tubes should be used for sample collection and processing.[9]

Protocol 1: Tissue Homogenization & Protein Precipitation (PPT)

This protocol is adapted from methods used for tumor and breast tissue analysis.[7][11]

Materials:

• Tissue sample

• Homogenization solution: 0.05% EDTA and 0.05% ascorbic acid in water[7]

• Internal Standard (IS) solution: e.g., N-(4-ethoxyphenyl)retinamide (4-EPR) at 10 µg/mL in ethanol.[7]

• Precipitating solvent: Acetonitrile (ACN) or ethanol.[9][11]

• Acid (optional): 5% Perchloric acid.[7]

• Microcentrifuge tubes (amber)

• Tissue homogenizer

Procedure:

• Weigh the frozen tissue sample accurately.

• Add homogenization solution at a fixed ratio, for example, 1:6 (w/v) tissue-to-solution.[7]

• Homogenize the tissue on ice until no solid particles are visible.

• Transfer a known aliquot (e.g., 500 µL) of the homogenate to a clean microcentrifuge tube.

• Add 100 µL of the IS solution to the homogenate and vortex briefly.[7]

• Precipitation Step (Option A - Solvent): Add the precipitating solvent (e.g., acetonitrile) at a 2:1 ratio (v/v) to the homogenate (e.g., 400 µL ACN to 200 µL homogenate).[11]

• Precipitation Step (Option B - Acid): Add 50 µL of 5% perchloric acid to the 500 µL homogenate aliquot to deproteinize.[7]

• Vortex the mixture vigorously for 1-3 minutes.[9]

• Centrifuge the sample at high speed (e.g., 10,000 - 13,000 x g) for 5-10 minutes to pellet the precipitated proteins.[7][9]

• Carefully collect the supernatant and transfer it to a clean autosampler vial for analysis. If necessary, the supernatant can be diluted with the mobile phase before injection.[9]

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol is based on a method for extracting retinamides from plasma and tissue homogenates.[7]

Materials:

• Tissue homogenate (prepared as in Protocol 1, steps 1-5)

• Extraction solvent: Ethyl acetate[7]

• Microcentrifuge tubes (amber)

Procedure:

• Follow steps 1-7 from Protocol 1 (using the acid precipitation option helps in protein removal prior to LLE).

• Add 500 µL of ethyl acetate (B1210297) to the sample.[7]

• Vortex vigorously for 1 minute to ensure thorough mixing of the aqueous and organic phases.

• Centrifuge at 13,000 x g for 1 minute to separate the layers.[7]

• Carefully collect the upper organic supernatant, which contains the fenretinide and IS.

• Inject the organic supernatant directly into the HPLC system or evaporate it to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.[7]

Analytical Methods

Following extraction, fenretinide is typically quantified using High-Performance Liquid Chromatography (HPLC) coupled with either a UV detector or, for higher sensitivity and specificity, a tandem mass spectrometer (MS/MS).

LC-MS/MS Method Parameters

LC-MS/MS is the preferred method for its high sensitivity and selectivity, operating in Multiple Reaction Monitoring (MRM) mode.[1][2]

Parameter	Typical Conditions
LC Column	C18 reverse-phase (e.g., Zorbax SB-C18, 50 x 2.1 mm, 3.5 µm)[9]
Mobile Phase A	0.1% Formic Acid in Water[2][9]
Mobile Phase B	Acetonitrile or Methanol[2][9]
Flow Rate	0.3 - 0.5 mL/min[2][9]
Gradient Elution	A typical gradient runs from a high aqueous content to a high organic content over several minutes to separate the analytes.[2][9]
Injection Volume	3 - 10 µL[2][9]
Ionization Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)[2][9]
Ion Mode	Positive[2][9]
MRM Transitions	Fenretinide (4-HPR): m/z 392.3 → 283.2[9]4-oxo-4-HPR: m/z 406.3 → 297.2[9]4-MPR: m/z 406.3 → 283.2[9]IS (4-EPR): m/z 420.3 → 283.2[9]

Quantitative Data Summary

The following tables summarize the performance characteristics of validated methods for fenretinide quantification in tissue.

Table 1: Method Validation Parameters for Fenretinide in Tumor Tissue Data extracted from a validated LC-MS/MS assay.[1][2][4]

Parameter	Value	Reference
Linearity Range	50 - 2000 ng/mL (in homogenate)	[1][2][4]
Lower Limit of Quantification (LLOQ)	50 ng/mL (corresponds to 350 ng/g in tissue)	[2]
Intra-day Accuracy	96.6% - 102.3%	[1][2]
Inter-day Accuracy	102.3% - 105.8%	[1][2]
Inter-day Precision (CV%)	0.96% - 1.91%	[2]
Recovery	>93%	[12]

Table 2: Fenretinide and Metabolite Concentrations in Human Breast Tissue Data from a clinical study with oral administration of fenretinide.[7]

4-HPR Daily Dose	Mean Tissue 4-HPR (ng/g)	Mean Tissue 4-MPR (ng/g)	Mean Tissue:Plasma Ratio (4-HPR)	Mean Tissue:Plasma Ratio (4-MPR)
100 mg	137.9 ± 53.5	92.1 ± 38.6	1.9	0.8
200 mg	639.5 ± 253.8	594.4 ± 201.9	4.8	6.6
300 mg	158.4 ± 73.1	240.5 ± 88.5	1.0	2.1

Fenretinide's Mechanism of Action

Fenretinide induces apoptosis in cancer cells through multiple pathways, a key one being the generation of reactive oxygen species (ROS). This leads to downstream signaling events that culminate in programmed cell death.

Fig. 2: Simplified signaling pathway of fenretinide-induced apoptosis.

References

• 1. mdpi.com [mdpi.com]
• 2. Validated LC-MS/MS Assay for the Quantitative Determination of Fenretinide in Plasma and Tumor and Its Application in a Pharmacokinetic Study in Mice of a Novel Oral Nanoformulation of Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanisms of fenretinide-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Validated LC-MS/MS Assay for the Quantitative Determination of Fenretinide in Plasma and Tumor and Its Application in a Pharmacokinetic Study in Mice of a Novel Oral Nanoformulation of Fenretinide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-tumor activity of fenretinide complexed with human serum albumin in lung cancer xenograft mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Attempts to Improve Lipophilic Drugs’ Solubility and Bioavailability: A Focus on Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Fenretinide Treatment Prevents Diet-Induced Obesity in Association With Major Alterations in Retinoid Homeostatic Gene Expression in Adipose, Liver, and Hypothalamus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Protein Precipitation Method | Phenomenex [phenomenex.com]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Liquid chromatography method for quantifying N-(4-hydroxyphenyl)retinamide and N-(4-methoxyphenyl)retinamide in tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

Determination of Fenretinide and its Metabolites in Clinical Trials: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative determination of fenretinide (B1684555) (N-(4-hydroxyphenyl)retinamide, 4-HPR) and its primary metabolites, 4-oxo-fenretinide (4-oxo-4-HPR) and N-(4-methoxyphenyl)retinamide (4-MPR), in human plasma. The methodologies described are based on validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays successfully applied in clinical trial settings.

Introduction

Fenretinide, a synthetic retinoid, has been investigated in numerous clinical trials for its potential in cancer therapy and prevention.[1][2][3] Accurate measurement of fenretinide and its metabolites in biological matrices is crucial for pharmacokinetic analysis, dose optimization, and understanding its metabolic pathways. The primary metabolites of fenretinide include 4-oxo-4-HPR, a more cytotoxic metabolite, and 4-MPR, the most abundant metabolite in human plasma.[4][5] This document outlines a reliable and sensitive LC-MS/MS method for the simultaneous quantification of these compounds.

Metabolic Pathway of Fenretinide

Fenretinide undergoes metabolism primarily in the liver, involving cytochrome P450 enzymes (CYP2C8, CYP3A4, and CYP3A5) and UDP-glucuronosyltransferases (UGTs).[2] The key metabolic transformations include oxidation to form 4-oxo-4-HPR and methylation to form 4-MPR.[2][4]

Figure 1: Metabolic pathway of Fenretinide.

Quantitative Analysis using LC-MS/MS

A validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the gold standard for the accurate and sensitive quantification of fenretinide and its metabolites in plasma samples from clinical trials.[4][6]

Summary of LC-MS/MS Method Parameters

The following tables summarize the key quantitative parameters and chromatographic/mass spectrometric conditions from a validated method used in clinical pharmacokinetics studies.[4][6]

Table 1: Quantitative Performance Characteristics

Parameter	Value
Lower Limit of Quantification (LLOQ)	0.2 ng/mL[4][6]
Calibration Curve Range	0.2 - 50 ng/mL[4][6]
Intra-day Precision (RSD)	< 7.64%[4][6]
Inter-day Precision (RSD)	< 7.64%[4][6]
Accuracy	94.92% - 105.43%[4][6]
Extraction Recovery	> 90.39%[6]

Note: Another validated assay reported an LLOQ of 1 ng/mL and a calibration range of 1–500 ng/mL for plasma.[7]

Table 2: Chromatographic Conditions

Parameter	Specification
HPLC System	Agilent 1200 series or equivalent[8]
Column	Zorbax SB-C18 (3.5 µm, 50 x 2.1 mm)[4][6]
Mobile Phase A	0.1% Formic Acid in Water[4][6]
Mobile Phase B	Acetonitrile[4][6]
Flow Rate	0.5 mL/min[4][6]
Injection Volume	3 µL[4]
Elution	Gradient[4][6]

Table 3: Mass Spectrometry Conditions

Parameter	Specification
Mass Spectrometer	Sciex 4000 QTRAP system or equivalent[4][8]
Ionization Source	Electrospray Ionization (ESI)[4][6]
Polarity	Positive Ion Mode[4][6]
Analysis Mode	Multiple Reaction Monitoring (MRM)[4][6]
Source Temperature	600 °C[4]
Spray Voltage	5500 V[4]

Table 4: MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Fenretinide (4-HPR)	392.3	283.2[4]
4-oxo-fenretinide (4-oxo-4-HPR)	406.3	297.2[4]
N-(4-methoxyphenyl)retinamide (4-MPR)	406.3	283.2[4]
Internal Standard (4-EPR)	420.3	283.2[4]

Experimental Protocols

Protocol 1: Preparation of Stock and Standard Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of fenretinide, 4-oxo-4-HPR, 4-MPR, and the internal standard (IS), N-(4-ethoxyphenyl)retinamide (4-EPR), in ethanol (B145695).[4]

• Working Solutions: Prepare standard working solutions by diluting the stock solutions with ethanol to the desired concentrations.[4]

• IS Working Solution (10 µg/mL): Prepare the internal standard working solution by diluting the IS stock solution with ethanol.[4]

• Calibration Standards: Prepare calibration standards by spiking the appropriate working solutions into drug-free blank human plasma to achieve final concentrations ranging from 0.2 to 50 ng/mL.[4]

• Quality Control (QC) Samples: Prepare QC samples in blank plasma at low, medium, and high concentrations.

Protocol 2: Plasma Sample Preparation

A simple protein precipitation method is effective for sample clean-up.[4][6]

• Aliquot 25 µL of plasma sample (calibration standard, QC, or study sample) into a 1.5 mL amber microcentrifuge tube.[4]

• Add 5 µL of the internal standard working solution (10 µg/mL 4-EPR).[4]

• Add 470 µL of cold ethanol.[4]

• Vortex the mixture for 3 minutes.[4]

• Centrifuge at 10,000 x g for 5 minutes.[4]

• Collect the supernatant and dilute it 1:50 (by volume) with mobile phase B (acetonitrile).[4]

• Transfer the final diluted supernatant to an amber autosampler vial for LC-MS/MS analysis.[4]

Figure 2: Plasma sample preparation workflow.

Protocol 3: LC-MS/MS Analysis

• Equilibrate the LC system with the initial mobile phase conditions.

• Set up the gradient elution program. A typical gradient might start with a high percentage of aqueous mobile phase A and ramp up to a high percentage of organic mobile phase B to elute the analytes.

• Configure the mass spectrometer to operate in positive ESI mode and set up the MRM transitions as listed in Table 4.

• Inject 3 µL of the prepared sample into the LC-MS/MS system.[4]

• Acquire data for the duration of the chromatographic run.

• Process the data using appropriate software to quantify the concentrations of fenretinide, 4-oxo-4-HPR, and 4-MPR against the calibration curve.

Conclusion

The described LC-MS/MS method provides a robust, sensitive, and accurate platform for the determination of fenretinide and its major metabolites in human plasma. This methodology is well-suited for pharmacokinetic studies in clinical trials, enabling researchers to effectively evaluate the disposition and metabolic fate of fenretinide in patients. The simple sample preparation procedure and high-throughput capability of the assay make it a valuable tool in drug development.

References

• 1. ovid.com [ovid.com]
• 2. Characterization of the metabolism of fenretinide by human liver microsomes, cytochrome P450 enzymes and UDP-glucuronosyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cancernetwork.com [cancernetwork.com]
• 4. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fenretinide metabolism in humans and mice: utilizing pharmacological modulation of its metabolic pathway to increase systemic exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. analysis-of-fenretinide-and-its-metabolites-in-human-plasma-by-liquid-chromatography-tandem-mass-spectrometry-and-its-application-to-clinical-pharmacokinetics - Ask this paper | Bohrium [bohrium.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Chromatographic Separation of Fenretinide and its d4 Analog

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic separation of fenretinide (B1684555) and its deuterated analog (d4-fenretinide).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why is a deuterated internal standard like d4-fenretinide used in the quantitative analysis of fenretinide?

A stable isotope-labeled internal standard (IS), such as d4-fenretinide, is considered the gold standard for quantitative bioanalysis using mass spectrometry. It is chemically almost identical to the analyte (fenretinide), meaning it behaves similarly during sample preparation (e.g., extraction) and chromatography. Any loss of analyte during these steps is likely to be mirrored by a proportional loss of the deuterated IS. In the mass spectrometer, the d4-fenretinide is distinguishable from fenretinide due to its higher mass. This allows for accurate correction of variations in extraction recovery and matrix effects, leading to more precise and accurate quantification.[1][2]

Q2: I am observing a slight difference in retention time (chromatographic shift) between fenretinide and d4-fenretinide. Is this normal and how can I address it?

Yes, a small retention time shift between an analyte and its deuterated analog is a known phenomenon in reversed-phase chromatography, often referred to as the "isotope effect".[1][3] Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts.[2][3]

Troubleshooting Steps:

• Confirm Co-elution: The primary goal is to ensure that both compounds elute within the same peak width to experience similar matrix effects.[2] Overlay the chromatograms of fenretinide and d4-fenretinide to visually inspect the degree of separation.

• Adjust Chromatographic Conditions:

  • Gradient Optimization: A shallower gradient can sometimes improve co-elution.

  • Column Choice: Using a column with slightly lower resolution might be beneficial to ensure both compounds elute together.[2]

  • Mobile Phase Modification: Minor adjustments to the mobile phase composition (e.g., organic solvent ratio, additive concentration) can influence the interaction with the stationary phase and potentially reduce the separation.

• Acceptance Criteria: If a minor, consistent shift is observed, it may be acceptable as long as it does not lead to differential matrix effects and the method is properly validated.

Q3: My d4-fenretinide internal standard signal is variable or shows poor reproducibility. What are the potential causes?

Variability in the internal standard signal can compromise the accuracy of your results.[2] Potential causes include:

• Differential Matrix Effects: Even with near co-elution, the analyte and IS can experience different levels of ion suppression or enhancement from components in the sample matrix.[1][2] This is a more significant issue if there is a noticeable chromatographic shift.

• Isotopic Exchange: Although less common for deuterium (B1214612) on an aromatic ring (as in d4-fenretinide), there is a possibility of deuterium-hydrogen exchange with protons from the solvent or matrix, especially under harsh pH conditions.[1]

• Purity of the Standard: The presence of unlabeled fenretinide or other impurities in the d4-fenretinide standard can lead to inaccurate quantification.[1][2]

• In-source Instability: The deuterated standard might exhibit different fragmentation patterns or stability in the mass spectrometer's ion source compared to the analyte.[1]

• Sample Preparation Issues: Inconsistent extraction recovery between the analyte and the IS can also lead to variability.

Q4: How can I investigate and mitigate matrix effects?

Matrix effects, the suppression or enhancement of ionization by co-eluting matrix components, are a common challenge in LC-MS/MS bioanalysis.

Experimental Protocol: Assessing Matrix Effects

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and IS in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Blank matrix extract spiked with the analyte and IS.

  • Set C (Pre-Extraction Spike): Blank matrix spiked with the analyte and IS before the extraction process.

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

A matrix effect value significantly different from 100% indicates ion suppression (<100%) or enhancement (>100%). If the matrix effects for fenretinide and d4-fenretinide are different, this is termed a differential matrix effect and can lead to inaccurate results.

Mitigation Strategies:

• Improve Sample Cleanup: Employ more rigorous sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.

• Optimize Chromatography: Adjust the chromatographic method to separate the analytes from the matrix interferences.

• Dilution: Diluting the sample can reduce the concentration of matrix components.

Q5: What are the best practices for handling and storing fenretinide and its d4 analog to prevent degradation?

Fenretinide, being a retinoid, is susceptible to degradation, particularly from light and oxidation.[4]

• Light Protection: All procedures should be carried out under reduced yellow lighting to prevent light-induced degradation.[5] Use amber vials and tubes for storing all solutions and samples.[5]

• Temperature: Store stock and working solutions in the dark at -20°C.[6]

• Solvent Stability: While fenretinide has shown stability in mobile phase for up to 48 hours at room temperature and refrigerated conditions, it is best practice to prepare fresh solutions and analyze samples promptly.[7]

• pH Considerations: Avoid strongly acidic or basic conditions during sample preparation and storage, as this can catalyze degradation.[7]

Data Presentation

Table 1: Example HPLC-MS/MS Parameters for Fenretinide Analysis

Parameter	Method 1	Method 2
Column	Zorbax SB-C18 (3.5 µm, 50 x 2.1 mm)[5][8][9]	Gemini-C18 (5 µm, 50 x 2.0 mm)[10]
Mobile Phase A	0.1% Formic acid in Water[5][8][9]	0.05% Formic acid in Water[10]
Mobile Phase B	0.1% Formic acid in Acetonitrile[5][8][9]	100% Methanol[10]
Flow Rate	0.5 mL/min[5][8][9]	0.3 mL/min[10]
Column Temp.	30°C[5]	Not Specified
Injection Vol.	3 µL[5]	10 µL[11]
Ionization Mode	ESI Positive[5][8][9]	ESI Positive[11]
Detection	Multiple Reaction Monitoring (MRM)[5][8][9]	Multiple Reaction Monitoring (MRM)[6][10]

Table 2: Example Gradient Elution Programs

Time (min)	% Mobile Phase B (Method 1)[5]
0 - 2	45% - 95%
2 - 7	95%
7 - 7.5	95% - 45%
7.5 - 10	45%

Experimental Protocols

Protocol 1: Sample Preparation from Plasma (Protein Precipitation) [5][6]

• To a 25-30 µL aliquot of plasma in a 1.5 mL amber microcentrifuge tube, add the internal standard (d4-fenretinide) solution.[5][6]

• Add a protein precipitating agent, such as cold ethanol (B145695) or acetonitrile.[5][6]

• Vortex the mixture for approximately 3 minutes.[5]

• Centrifuge at 10,000 x g for 5 minutes.[5]

• Transfer the supernatant to a clean amber autosampler vial.

• The supernatant may be further diluted with mobile phase before injection into the LC-MS/MS system.[5]

Mandatory Visualizations

Caption: Workflow for the bioanalysis of fenretinide using a d4-labeled internal standard.

Caption: Decision tree for troubleshooting poor peak shape in fenretinide analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 4. Retinoid stability and degradation kinetics in commercial cosmetic products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. revroum.lew.ro [revroum.lew.ro]
• 8. researchgate.net [researchgate.net]
• 9. Analysis of fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Validated LC-MS/MS Assay for the Quantitative Determination of Fenretinide in Plasma and Tumor and Its Application in a Pharmacokinetic Study in Mice of a Novel Oral Nanoformulation of Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

stability issues of 4'-Hydroxy Fenretinide-d4 in biological matrices

Welcome to the technical support center for 4'-Hydroxy Fenretinide-d4. This resource is designed for researchers, scientists, and drug development professionals to address common stability challenges encountered when working with this compound in biological matrices.

Frequently Asked Questions (FAQs)

Q1: What is 4'-Hydroxy Fenretinide-d4, and why is its stability so critical?

A1: 4'-Hydroxy Fenretinide-d4 is the deuterium-labeled version of a primary metabolite of Fenretinide (B1684555) (4-HPR). It is most commonly used as a stable isotope-labeled internal standard (SIL-IS) in bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), to ensure accurate quantification of the non-labeled analyte in biological samples.[1][2] The fundamental assumption of using a SIL-IS is that it behaves identically to the analyte during sample extraction, processing, and analysis. If the internal standard (4'-Hydroxy Fenretinide-d4) degrades at a different rate than the analyte, it will lead to inaccurate and unreliable concentration measurements.[3]

Q2: What are the primary stability concerns for 4'-Hydroxy Fenretinide-d4 in biological matrices like plasma or tissue homogenates?

A2: As a retinoid, 4'-Hydroxy Fenretinide-d4 is susceptible to several degradation pathways.[4] The primary concerns in biological matrices are:

• Light-Induced Degradation: Like all retinoids, the molecule's conjugated double bond system is highly sensitive to light, which can cause rapid isomerization or degradation.[4][5]

• Oxidation: The polyene chain is prone to oxidation, especially when exposed to air and heat.[4]

• Enzymatic Degradation: Residual enzymatic activity in plasma or tissue homogenates can metabolize the compound, mirroring the in vivo metabolic pathways of Fenretinide.[6][7]

• Temperature Instability: Elevated temperatures accelerate both chemical and enzymatic degradation.[8]

• pH Instability: Extreme pH conditions during sample preparation can affect the stability of the molecule.

Q3: What are the recommended storage and handling conditions for stock solutions and biological samples containing 4'-Hydroxy Fenretinide-d4?

A3: To ensure maximum stability, strict storage and handling protocols are necessary:

• Lighting: All procedures, from sample collection to final analysis, should be performed under yellow or amber light to prevent photodecomposition.[5]

• Storage Temperature: For long-term storage, biological samples and stock solutions should be kept in tightly sealed, amber vials at ultra-low temperatures, such as -70°C or -80°C.[4][8]

• Inert Atmosphere: When storing the neat powder or preparing stock solutions, using an inert gas like argon or nitrogen can help prevent oxidation.[4]

• Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles by aliquoting samples into single-use vials after collection.[8] Each cycle can contribute to degradation.

Troubleshooting Guide

This guide addresses common issues observed during sample analysis that may be related to the instability of 4'-Hydroxy Fenretinide-d4.

Observed Issue	Possible Cause	Troubleshooting Steps
Decreasing Internal Standard (IS) Response Over an Analytical Run	Autosampler Instability: The analyte is degrading in the autosampler.	• Verify the temperature of the autosampler tray; it should be maintained at a low temperature (e.g., 4°C).• Perform an autosampler stability experiment (see Protocols).• Reduce the batch size or re-inject calibration standards throughout the run to monitor for degradation.
High Variability in Quality Control (QC) Sample Results	Bench-Top Instability: The analyte is degrading during sample preparation at room temperature.	• Keep samples on wet ice throughout the entire extraction process.• Minimize the time samples are exposed to room temperature and light.• Conduct a bench-top stability experiment to determine the maximum allowable time for sample processing (see Protocols).
Inaccurate Results in Samples Stored for an Extended Period	Long-Term Storage Instability: The analyte has degraded during storage.	• Confirm that storage temperatures have been consistently maintained at -70°C or below by checking temperature logs.• Ensure samples were protected from light during storage and transfer.• Validate long-term stability for the entire duration of the study (see Protocols).
Poor Recovery or "Drifting" Calibration Curves	Freeze-Thaw Instability: Repeated thawing and freezing of samples or stock solutions has caused degradation.	• Always use freshly thawed aliquots for each experiment. Avoid re-freezing and re-using samples or standards.• Validate the analyte's stability for the maximum number of freeze-thaw cycles your samples will undergo (see Protocols).

Stability Data Summary

While specific quantitative stability data for 4'-Hydroxy Fenretinide-d4 is not extensively published, the following tables provide an illustrative summary based on typical stability requirements for retinoids and bioanalytical method validation guidelines.[9][10] The acceptance criterion is typically that the mean concentration of the tested samples is within ±15% of the nominal concentration.

Table 1: Illustrative Bench-Top and Autosampler Stability in Human Plasma

Condition	Temperature	Duration (Hours)	Mean Accuracy (% of Nominal)	Stability Assessment
Bench-Top (on ice)	~4°C	6	97.5%	Stable
Bench-Top (ambient)	~22°C	6	88.1%	Stable
Autosampler	4°C	24	95.3%	Stable
Autosampler	22°C	24	82.4%	Unstable

Table 2: Illustrative Freeze-Thaw and Long-Term Stability in Human Plasma

Condition	Temperature	Duration / Cycles	Mean Accuracy (% of Nominal)	Stability Assessment
Freeze-Thaw	-80°C to RT	3 Cycles	96.2%	Stable
Freeze-Thaw	-80°C to RT	5 Cycles	91.5%	Stable
Long-Term Storage	-80°C	90 Days	98.1%	Stable
Long-Term Storage	-20°C	90 Days	84.0%	Unstable

Visualizations and Workflows

Troubleshooting Workflow for Low Analyte Signal

Caption: Troubleshooting workflow for low internal standard signal.

Key Factors Affecting Retinoid Stability

Caption: Factors influencing the stability of 4'-Hydroxy Fenretinide-d4.

Experimental Protocols

The following are generalized protocols for assessing the stability of 4'-Hydroxy Fenretinide-d4 in biological matrices, consistent with regulatory guidelines for bioanalytical method validation.[11][12]

Protocol 1: Freeze-Thaw Stability Assessment

• Objective: To determine the stability of the analyte after a specified number of freeze-thaw cycles.

• Methodology:

  • Spike a fresh pool of the biological matrix (e.g., human plasma) with 4'-Hydroxy Fenretinide-d4 at low and high quality control (QC) concentrations.

  • Divide the spiked samples into aliquots. Establish one set of aliquots as the baseline (Time 0) and store at -80°C.

  • Store the remaining aliquots at -80°C for at least 24 hours.

  • Thaw the test aliquots unassisted at room temperature. Once completely thawed, refreeze them at -80°C for at least 12 hours. This constitutes one freeze-thaw cycle.

  • Repeat the process for the desired number of cycles (typically 3 to 5).

  • After the final cycle, analyze the test samples along with the baseline (Time 0) samples against a freshly prepared calibration curve.

• Acceptance Criteria: The analyte is considered stable if the mean concentration of the freeze-thaw samples is within ±15% of the nominal concentration.

Protocol 2: Bench-Top (Short-Term) Stability Assessment

• Objective: To assess the stability of the analyte in the biological matrix under conditions mimicking sample preparation.

• Methodology:

  • Spike a fresh pool of the biological matrix with 4'-Hydroxy Fenretinide-d4 at low and high QC concentrations.

  • Place the spiked sample aliquots on the bench-top at room temperature (or on wet ice, depending on the intended processing condition).

  • Let the samples sit for a predetermined period that exceeds the expected sample handling time (e.g., 6 hours).

  • At the end of the period, process the samples and analyze them against a freshly prepared calibration curve.

• Acceptance Criteria: The analyte is considered stable if the mean concentration of the bench-top samples is within ±15% of the nominal concentration.

References

• 1. veeprho.com [veeprho.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Analysis of Vitamin A and Retinoids in Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fenretinide metabolism in humans and mice: utilizing pharmacological modulation of its metabolic pathway to increase systemic exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization of the metabolism of fenretinide by human liver microsomes, cytochrome P450 enzymes and UDP-glucuronosyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Validated LC-MS/MS Assay for the Quantitative Determination of Fenretinide in Plasma and Tumor and Its Application in a Pharmacokinetic Study in Mice of a Novel Oral Nanoformulation of Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biopharmaservices.com [biopharmaservices.com]
• 11. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 12. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analyte &amp; Internal Standard Co-elution

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering co-elution of analytes and internal standards (IS) during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What is co-elution of an analyte and internal standard?

A1: Co-elution occurs when an analyte and its corresponding internal standard (IS) are not sufficiently separated during chromatographic analysis, resulting in overlapping peaks.[1][2] Ideally, the analyte and IS should elute at slightly different retention times while still being exposed to similar matrix effects for accurate quantification.[3]

Q2: Why is co-elution a problem?

A2: Co-elution can lead to inaccurate and imprecise quantification.[3] The primary issue arises from differential matrix effects. If the analyte and IS do not co-elute precisely, they may experience different levels of ion suppression or enhancement from co-eluting matrix components, leading to unreliable results.[3][4] Furthermore, significant overlap can interfere with peak integration, affecting the accuracy of the calculated analyte-to-IS ratio.[2]

Q3: What are the common causes of analyte and internal standard co-elution?

A3: The most common causes include:

• Similar Physicochemical Properties: Analytes and their stable isotope-labeled (SIL) internal standards are designed to have very similar chemical properties, which can make chromatographic separation challenging.[3]

• Inadequate Chromatographic Method: The selected column, mobile phase, or gradient program may not have sufficient resolving power for the specific analyte and IS pair.[1][5]

• Matrix Effects: Complex sample matrices can alter the retention behavior of the analyte and IS, causing their peaks to merge.[3][6]

• Column Degradation: Over time, column performance can degrade, leading to broader peaks and reduced resolution.[5][7]

Q4: How can I detect co-elution?

A4: Co-elution can be detected by:

• Visual Inspection of Chromatograms: Look for asymmetrical peaks, shoulders, or merged peaks.[1]

• Peak Purity Analysis: Use a Diode Array Detector (DAD) to assess peak purity across the entire peak. If the spectra are not identical, co-elution is likely.[1]

• Mass Spectrometry (MS): By extracting ion chromatograms for the analyte and IS, you can visually assess the degree of peak overlap. Examining the spectra across the peak can also reveal the presence of co-eluting species.[1]

Troubleshooting Guides

Problem: Poor resolution between analyte and internal standard peaks.

This guide provides a systematic approach to improving the separation between your analyte and internal standard.

Step 1: Method Optimization - Mobile Phase Adjustment

The composition of the mobile phase is a critical factor in achieving chromatographic separation.[8][9][10]

• Modify Solvent Strength: For reversed-phase chromatography, decreasing the percentage of the organic solvent (e.g., acetonitrile (B52724), methanol) in the mobile phase will increase retention times and may improve resolution.[1]

• Adjust Gradient Profile: If using a gradient, try a shallower gradient (a slower increase in organic solvent over a longer time). This can enhance the separation of closely eluting compounds.[7]

• Change Organic Modifier: Switching from acetonitrile to methanol (B129727), or vice versa, can alter the selectivity of the separation due to different solvent-analyte interactions.

• pH Adjustment: For ionizable compounds, adjusting the mobile phase pH can significantly impact retention and selectivity.[9]

Step 2: Stationary Phase and Column Parameters

If mobile phase optimization is insufficient, consider the stationary phase and column dimensions.

• Change Column Chemistry: If a standard C18 column is being used, switching to a different stationary phase, such as a phenyl-hexyl or a polar-embedded phase, can provide alternative selectivity and resolve the co-elution.[7]

• Decrease Particle Size: Using a column with a smaller particle size can increase column efficiency and improve resolution.[5]

• Increase Column Length: A longer column provides more theoretical plates, which can lead to better separation.

Step 3: Mass Spectrometric Resolution

When chromatographic separation is not feasible, the selectivity of the mass spectrometer can be utilized.

• Multiple Reaction Monitoring (MRM): For LC-MS/MS, developing an MRM method with unique precursor-product ion transitions for the analyte and IS can allow for their individual quantification even if they co-elute chromatographically.

Experimental Protocols

Protocol 1: Mobile Phase Optimization for Resolving Co-eluting Peaks

Objective: To systematically evaluate the effect of mobile phase composition on the resolution of an analyte and its internal standard.

Materials:

• HPLC or UHPLC system with a mass spectrometer detector.

• Analytical column (e.g., C18, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Sample containing the analyte and internal standard.

Procedure:

• Initial Gradient:

  • Set the initial mobile phase composition to 95% A and 5% B.

  • Run a linear gradient to 5% A and 95% B over 10 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to initial conditions and equilibrate for 3 minutes.

  • Flow rate: 0.4 mL/min.

  • Injection volume: 5 µL.

• Shallow Gradient:

  • Modify the gradient to run from 95% A and 5% B to 60% A and 40% B over 15 minutes.

  • Maintain other parameters as in the initial run.

• Solvent Change:

  • Prepare a new Mobile Phase B using methanol with 0.1% formic acid.

  • Repeat the initial and shallow gradient experiments with the methanol-based mobile phase.

• Data Analysis:

  • For each condition, determine the retention times of the analyte and internal standard.

  • Calculate the resolution (Rs) between the two peaks.

  • Compare the resolution values to identify the optimal mobile phase composition.

Data Presentation

Table 1: Effect of Mobile Phase Gradient on Analyte and IS Resolution

Gradient Condition	Analyte Retention Time (min)	IS Retention Time (min)	Resolution (Rs)
Initial Gradient (Acetonitrile)	5.21	5.28	0.8
Shallow Gradient (Acetonitrile)	8.15	8.35	1.6
Initial Gradient (Methanol)	4.98	5.08	1.0
Shallow Gradient (Methanol)	7.52	7.78	1.8

Note: The data presented in this table is representative and will vary depending on the specific analytes and chromatographic system.

Visualizations

Caption: Troubleshooting workflow for analyte and internal standard co-elution.

Caption: Logical relationship between causes and consequences of co-elution.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. youtube.com [youtube.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 6. Systematic internal standard variability and issue resolution: two case studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. longdom.org [longdom.org]
• 9. researchgate.net [researchgate.net]
• 10. longdom.org [longdom.org]

Technical Support Center: Deuterated Standard Analysis in Chromatography

Welcome to the technical support center for robust deuterated standard analysis in Liquid Chromatography (LC) and Liquid Chromatography-Mass Spectrometry (LC-MS) applications. This resource provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals ensure the accuracy and reliability of their quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: Why does my deuterated internal standard elute at a different retention time than its non-deuterated analyte?

This phenomenon is known as the "chromatographic isotope effect" and is an expected behavior in many cases.[1][2] The substitution of hydrogen with deuterium (B1214612) can lead to subtle changes in the physicochemical properties of a molecule, which in turn affects its interaction with the stationary and mobile phases.[1][3]

Key factors contributing to this effect include:

• Van der Waals Interactions: The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond. This results in a smaller van der Waals radius and reduced polarizability for the deuterated compound.[3]

• Polarity and Lipophilicity: Deuteration can slightly alter the polarity and lipophilicity of a compound. In reversed-phase chromatography, deuterated compounds are often slightly less lipophilic, leading to weaker interactions with the non-polar stationary phase and, consequently, earlier elution.[1][2] Conversely, in normal-phase liquid chromatography (NPLC), the opposite may occur, with deuterated compounds sometimes exhibiting longer retention times.[2]

• Molecular Size: Deuterium atoms are slightly larger than hydrogen atoms, which can influence how the molecule interacts with the stationary phase.[1]

• Number and Position of Deuterium Atoms: A greater number of deuterium atoms in a molecule generally leads to a larger retention time shift. The location of the deuterium atoms within the molecule can also affect its overall polarity and interaction with the stationary phase.[2]

Q2: My deuterated internal standard and analyte used to co-elute, but now I'm observing a retention time shift. What could be the cause?

A sudden or gradual shift in the relative retention time between your deuterated internal standard and the analyte often points to changes in the chromatographic system rather than the inherent isotope effect.[2] Potential causes include:

• Mobile Phase Composition: Even minor variations in the mobile phase composition, such as a slight change in the organic modifier percentage or pH, can significantly impact retention times.[2] Inconsistent preparation of the mobile phase between batches can also be a cause.

• Column Temperature: Fluctuations in column temperature can alter the viscosity of the mobile phase and the kinetics of analyte-stationary phase interactions, leading to retention time shifts. An increase in temperature generally leads to shorter retention times.[2]

• Column Equilibration: Inadequate equilibration of the column with the mobile phase before analysis can cause retention times to drift, especially during the initial runs of a sequence.

• Column Contamination and Degradation: The buildup of matrix components on the column or the degradation of the stationary phase over time can alter the chromatographic selectivity, leading to changes in retention times.

Q3: Is it a problem if my deuterated internal standard does not co-elute with my analyte?

Ideally, an internal standard should co-elute with the analyte to experience and correct for the exact same matrix effects and ionization suppression or enhancement in LC-MS.[4] When a deuterated internal standard has a different retention time, it may not perfectly compensate for these effects, which can potentially compromise quantitative accuracy.[4] If the analyte and internal standard elute in regions with different matrix effects, the ratio of their responses may not accurately reflect the analyte concentration.[5]

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments.

Issue 1: Unexpected or significant retention time shift between analyte and deuterated internal standard.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Changes in Mobile Phase Composition	Ensure mobile phases are prepared accurately and consistently. Use a high-precision graduated cylinder or volumetric flasks. Prepare fresh mobile phase daily. Consider using a single batch of solvent for an entire analytical run.
Inadequate Column Equilibration	Equilibrate the column with at least 10-20 column volumes of the initial mobile phase conditions before the first injection and between gradient runs.
Fluctuations in Column Temperature	Use a column oven to maintain a stable temperature. Ensure the laboratory ambient temperature is stable.
Column Aging or Contamination	Flush the column with a strong solvent to remove contaminants. If the problem persists, the column may need to be replaced.
Incorrect Mobile Phase pH	Verify the pH of the aqueous portion of your mobile phase. Ensure that the buffer used is appropriate for the desired pH range.

Issue 2: Poor peak shape for the analyte and/or deuterated internal standard.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Column Contamination or Void	Back-flush the column (if permitted by the manufacturer). If a void is suspected (often caused by mobile phase pH > 7), the column may need to be replaced.[1]
Injection Solvent Stronger than Mobile Phase	Dissolve the sample in the initial mobile phase or a weaker solvent.[1]
Secondary Interactions with Stationary Phase	This can cause peak tailing. Adjusting the mobile phase pH or adding a competing agent (e.g., a small amount of a similar, non-interfering compound) may help.
Extra-Column Effects	Minimize the length and diameter of tubing between the injector, column, and detector. Ensure all fittings are properly connected.

Quantitative Data Summary

The following table summarizes the impact of mobile phase composition on the retention time difference (Δt_R) between a compound and its deuterated analog from various studies. A positive Δt_R indicates that the deuterated compound elutes earlier.

Compound	Chromatographic Mode	Mobile Phase Conditions	Observed Δt_R (seconds)
Olanzapine-d₃	Reversed-Phase	Gradient elution with acetonitrile/water	~5
Des-methyl Olanzapine-d₈	Normal-Phase	Gradient elution with acetonitrile/methanol and ammonium (B1175870) acetate	Positive shift (elutes later)
Deuterated Peptides	Reversed-Phase	Acetonitrile/water gradient	2.0 - 2.9 (median shift)[6]
Derivatized Aldehydes (d₃-labeled)	Reversed-Phase	Acetonitrile/water gradient	Significant shift observed

Note: The magnitude of the retention time shift is highly dependent on the specific compound, the number and location of deuterium labels, and the exact chromatographic conditions.

Experimental Protocols

Protocol 1: Evaluating the Impact of Organic Modifier on Retention Time Shift

Objective: To determine the effect of changing the organic solvent in the mobile phase on the retention time difference between an analyte and its deuterated internal standard.

Methodology:

• Standard Preparation: Prepare a solution containing both the non-deuterated analyte and the deuterated internal standard at a known concentration in a suitable solvent.

• LC-MS/MS System:

  • Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).[7]

  • Mobile Phase A: 0.1% formic acid in water.[7]

  • Mobile Phase B (Solvent 1): 0.1% formic acid in acetonitrile.

  • Mobile Phase B (Solvent 2): 0.1% formic acid in methanol.[7]

  • Flow Rate: 0.4 mL/min.[7]

  • Injection Volume: 10 µL.[7]

  • Mass Spectrometry: Use Selected Reaction Monitoring (SRM) mode to monitor the specific precursor-to-product ion transitions for the analyte and the internal standard.[7]

• Analysis with Acetonitrile:

  • Equilibrate the column with a starting mobile phase composition (e.g., 95% A, 5% B with acetonitrile).

  • Inject the standard solution and run a gradient program (e.g., 5% to 95% B over 5 minutes).

  • Record the retention times for both the analyte and the deuterated internal standard.

• Analysis with Methanol:

  • Thoroughly flush the system with Mobile Phase B (methanol).

  • Equilibrate the column with the starting mobile phase composition (e.g., 95% A, 5% B with methanol).

  • Inject the standard solution and run the same gradient program as in step 3.

  • Record the retention times for both the analyte and the deuterated internal standard.

• Data Analysis:

  • Calculate the retention time difference (Δt_R = t_R(analyte) - t_R(internal standard)) for both mobile phase conditions.

  • Compare the Δt_R values to determine the impact of the organic modifier.

Visualizations

Caption: A logical workflow for troubleshooting retention time shifts.

Caption: Factors contributing to the deuterium isotope effect.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Bioanalytical Method Validation for Fenretinide Assay: Leveraging 4'-Hydroxy Fenretinide-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of bioanalytical methods for the quantification of fenretinide (B1684555), a promising synthetic retinoid in cancer therapy. A pivotal aspect of ensuring accurate and reliable data in pharmacokinetic and toxicokinetic studies is the choice of an appropriate internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. Here, we compare a method utilizing a stable isotope-labeled internal standard, analogous to the specified 4'-Hydroxy Fenretinide-d4, against a method employing a structurally similar non-isotopic internal standard.

The use of a stable isotope-labeled internal standard, such as 4'-Hydroxy Fenretinide-d4, is considered the gold standard in quantitative bioanalysis.[1] This is because its physicochemical properties are nearly identical to the analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization, thus effectively compensating for matrix effects and variability in instrument response.

Performance Comparison of Fenretinide Bioanalytical Methods

The following tables summarize the performance characteristics of two distinct validated LC-MS/MS methods for fenretinide quantification. Method A represents a method using a deuterated internal standard (in this case, deuterated fenretinide, which serves as a surrogate for 4'-Hydroxy Fenretinide-d4), and Method B utilizes a non-isotopic internal standard, N-(4-ethoxyphenyl)retinamide (4-EPR).

Table 1: Method Performance in Human Plasma

Parameter	Method A (with Deuterated IS)[2][3][4]	Method B (with Non-Isotopic IS)[5][6][7]
Linearity Range	1–500 ng/mL	0.2–50 ng/mL
Lower Limit of Quantification (LLOQ)	1 ng/mL	0.2 ng/mL
Intra-day Precision (%CV)	6.9 to 7.5%	< 7.64%
Inter-day Precision (%CV)	6.9 to 7.5%	< 7.26%
Intra-day Accuracy (%)	99.3 to 101.0%	94.99 to 105.43%
Inter-day Accuracy (%)	99.3 to 101.0%	94.92 to 101.22%
Extraction Recovery	Not explicitly stated	> 90.39%

Table 2: Method Performance in Tumor Homogenate

Parameter	Method A (with Deuterated IS)[2][3][4]	Method B (Not Reported)
Linearity Range	50–2000 ng/mL	Not Reported
Lower Limit of Quantification (LLOQ)	50 ng/mL (tissue conc. 350 ng/g)	Not Reported
Intra-day Precision (%CV)	0.96 to 1.91%	Not Reported
Inter-day Precision (%CV)	1.9 to 3.2%	Not Reported
Intra-day Accuracy (%)	102.3 to 105.8%	Not Reported
Inter-day Accuracy (%)	102.3 to 105.8%	Not Reported
Extraction Recovery	Not explicitly stated	Not Reported

Experimental Protocols

A detailed breakdown of the methodologies for each approach is crucial for replication and adaptation in your own laboratory settings.

Method A: Fenretinide Assay using a Deuterated Internal Standard

This method is designed for the quantification of fenretinide in both plasma and tumor tissue, making it versatile for preclinical pharmacokinetic and biodistribution studies.[2][3][4]

Sample Preparation (Plasma):

• A 30 µL aliquot of plasma is mixed with 3 ng of the deuterated internal standard ([2H4]-4-HPR).[8]

• Protein precipitation is performed by adding 90 µL of acetonitrile.

• The mixture is centrifuged at 13,200 rpm for 5 minutes at 4°C.

• The supernatant is collected for LC-MS/MS analysis.

Sample Preparation (Tumor):

• Tumor tissue is homogenized.

• A 135 µL aliquot of the tumor homogenate is mixed with 15 µL of the working solution of the deuterated internal standard.

• Further processing steps are similar to plasma sample preparation.

Liquid Chromatography:

• Column: A suitable reversed-phase C18 column.

• Mobile Phase: A gradient of methanol (B129727) and water with formic acid.

• Flow Rate: Optimized for separation and peak shape.

Mass Spectrometry:

• Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for both fenretinide and the deuterated internal standard.

Method B: Fenretinide Assay using a Non-Isotopic Internal Standard

This method is validated for the determination of fenretinide and its metabolites in human plasma.[5][6][7]

Sample Preparation:

• Plasma samples are prepared using protein precipitation with ethanol.[5][6]

• N-(4-ethoxyphenyl)retinamide (4-EPR) is used as the internal standard.[5]

Liquid Chromatography:

• Column: Zorbax SB-C18 column (3.5 µm, 50 × 2.1 mm).[5][6]

• Mobile Phase: Gradient elution with 0.1% formic acid in water and acetonitrile.[5][6]

• Flow Rate: 0.5 mL/min.[5]

Mass Spectrometry:

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.[5][6]

• Detection Mode: Multiple Reaction Monitoring (MRM).[5][6]

• MRM Transitions:

  • Fenretinide (4-HPR): m/z 392.3 → 283.2[5]

  • 4-oxo-4-HPR: m/z 406.3 → 297.2[5]

  • 4-MPR: m/z 406.3 → 283.2[5]

  • 4-EPR (IS): m/z 420.3 → 283.2[5]

Visualizing the Experimental Workflow

To further clarify the bioanalytical process, the following diagram illustrates a typical workflow for a fenretinide assay using an internal standard.

Caption: Experimental workflow for fenretinide bioanalytical assay.

Conclusion

Both presented methods demonstrate high precision and accuracy for the quantification of fenretinide. However, the use of a deuterated internal standard, such as 4'-Hydroxy Fenretinide-d4, is highly recommended for bioanalytical studies. This approach provides superior compensation for potential matrix effects and procedural variations, ultimately leading to more robust and reliable data, which is paramount for regulatory submissions and the successful advancement of drug development programs. The choice of method will ultimately depend on the specific requirements of the study, including the biological matrix, the required sensitivity, and the availability of the internal standard.

References

• 1. veeprho.com [veeprho.com]
• 2. mdpi.com [mdpi.com]
• 3. Validated LC-MS/MS Assay for the Quantitative Determination of Fenretinide in Plasma and Tumor and Its Application in a Pharmacokinetic Study in Mice of a Novel Oral Nanoformulation of Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validated LC-MS/MS Assay for the Quantitative Determination of Fenretinide in Plasma and Tumor and Its Application in a Pharmacokinetic Study in Mice of a Novel Oral Nanoformulation of Fenretinide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Comparing Bioanalytical Methods for Fenretinide: A Guide to Cross-Validation

For researchers, scientists, and drug development professionals, ensuring the reliability and consistency of bioanalytical data is paramount. This guide provides a comparative overview of validated bioanalytical methods for the quantitative determination of fenretinide (B1684555) and outlines the critical process of cross-validation to ensure data integrity across different studies and laboratories.

Fenretinide (N-(4-hydroxyphenyl)retinamide, 4-HPR), a synthetic retinoid, continues to be a subject of interest in clinical and preclinical research for its potential therapeutic applications. Accurate measurement of fenretinide concentrations in biological matrices is crucial for pharmacokinetic, toxicokinetic, and efficacy studies. While various bioanalytical methods have been developed and validated, the need for cross-validation arises when multiple methods or laboratories are involved in analyzing samples from a single or across different studies. This ensures that the data generated is comparable and reliable, a key requirement by regulatory bodies such as the U.S. Food and Drug Administration (FDA).[1][2][3]

Performance Comparison of Validated LC-MS/MS Methods for Fenretinide

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a widely adopted technique for the bioanalysis of fenretinide due to its high sensitivity and selectivity.[4][5][6][7] Below is a summary of performance characteristics from two distinct validated LC-MS/MS methods for the quantification of fenretinide in plasma.

Parameter	Method 1 (Kang et al., 2016)	Method 2 (Mauri et al., 2024)
Matrix	Human Plasma	Mouse Plasma & Tumor Homogenate
Linearity Range	0.2 - 50 ng/mL	Plasma: 1 - 500 ng/mLTumor: 50 - 2000 ng/mL
Lower Limit of Quantification (LLOQ)	0.2 ng/mL	1 ng/mL
Intra-day Precision (%RSD)	< 7.64%	Not explicitly stated, but inter-day is provided.
Inter-day Precision (%RSD)	< 7.26%	Plasma: 6.9 - 7.5%Tumor: 0.96 - 1.91%
Intra-day Accuracy (%)	94.99 - 105.43%	Not explicitly stated, but inter-day is provided.
Inter-day Accuracy (%)	94.92 - 101.22%	Plasma: 99.3 - 101.0%Tumor: 102.3 - 105.8%
Extraction Recovery	> 90.39%	Not explicitly stated, but matrix effect was assessed.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing bioanalytical assays. The following sections outline the key experimental protocols for the two compared LC-MS/MS methods.

Method 1: Kang et al., 2016

• Sample Preparation: Protein precipitation was employed. To a 25 µL aliquot of human plasma, 5 µL of the internal standard (N-(4-ethoxyphenyl)retinamide, 4-EPR) and 470 µL of cold ethanol (B145695) were added. The mixture was vortexed and centrifuged, and the supernatant was diluted before injection into the LC-MS/MS system.[7]

• Chromatography: A Zorbax SB-C18 column (3.5 µm, 50 × 2.1 mm) was used for chromatographic separation. The mobile phase consisted of a gradient of 0.1% formic acid in water and acetonitrile (B52724), delivered at a flow rate of 0.5 mL/min.[5]

• Mass Spectrometry: Detection was performed using an electrospray ionization (ESI) source in the positive ion mode with multiple reaction monitoring (MRM).[5]

Method 2: Mauri et al., 2024

• Sample Preparation: For plasma samples, a 30 µL aliquot was treated with an internal standard and 90 µL of acetonitrile for protein precipitation. After vortexing and centrifugation, the supernatant was injected. For tumor tissue, a homogenate was prepared, and a similar protein precipitation procedure was followed.[6]

• Chromatography: A Gemini-C18 column (50 mm × 2.0 mm, 5 µm particle size) was utilized. The mobile phase was composed of 0.05% formic acid in water and 100% methanol, with a gradient elution.[6]

• Mass Spectrometry: An atmospheric pressure chemical ionization (APCI) source was used, and the analysis was performed in MRM mode to ensure high selectivity and sensitivity.[4]

Visualizing Bioanalytical Workflows

Understanding the logical flow of bioanalytical method validation and cross-validation is essential. The following diagrams, generated using Graphviz, illustrate these processes.

Bioanalytical Method Validation Workflow

Bioanalytical Method Cross-Validation Workflow

The Imperative of Cross-Validation

Cross-validation is a formal comparison of validation parameters when two or more bioanalytical methods are used to generate data within the same study or across different studies.[8][9] This process is critical in scenarios such as:

• Transferring a method to a different laboratory.

• Implementing a new or modified analytical method during a long-term clinical trial.

• Comparing data from different studies that used different analytical methods.

The goal of cross-validation is to ensure that the data from different methods or sites are comparable and can be pooled or compared for a comprehensive analysis. Regulatory agencies, including the FDA and the European Medicines Agency (EMA), have provided guidance on when and how to perform cross-validation.[2][6] The International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) M10 guideline also emphasizes the importance of cross-validation to ensure data integrity in regulatory submissions.[3]

References

• 1. fda.gov [fda.gov]
• 2. Fit-for-purpose bioanalytical cross-validation for LC-MS/MS assays in clinical studies. | Semantic Scholar [semanticscholar.org]
• 3. Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Analysis of fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Validated LC-MS/MS Assay for the Quantitative Determination of Fenretinide in Plasma and Tumor and Its Application in a Pharmacokinetic Study in Mice of a Novel Oral Nanoformulation of Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 9. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: A Comparative Guide to Inter-Laboratory Fenretinide Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of fenretinide (B1684555) is paramount for robust preclinical and clinical studies. This guide provides a comparative overview of published data on fenretinide quantification, highlighting the potential for inter-laboratory variability and offering insights into the methodologies employed.

Comparative Analysis of Bioanalytical Method Performance

The following tables summarize the performance characteristics of different LC-MS/MS methods for the quantification of fenretinide in biological matrices as reported in peer-reviewed publications. These data serve as a benchmark for laboratories establishing or evaluating their own fenretinide quantification assays.

Table 1: Comparison of LC-MS/MS Method Performance for Fenretinide Quantification in Human Plasma

Parameter	Method 1 (Cho et al., 2017)[1]	Method 2 (Matteo et al., 2024)[2][3][4]
Linearity Range	0.2 - 50 ng/mL	1 - 500 ng/mL
Lower Limit of Quantification (LLOQ)	0.2 ng/mL	1 ng/mL
Intra-day Precision (%CV)	1.69 - 7.64%	2.1 - 5.5%
Inter-day Precision (%CV)	2.22 - 7.26%	6.9 - 7.5%
Intra-day Accuracy (%)	94.99 - 105.43%	89.7 - 104.6%
Inter-day Accuracy (%)	94.92 - 101.22%	99.3 - 101.0%

Table 2: Performance of an LC-MS/MS Method for Fenretinide Quantification in Tumor Homogenate

Parameter	Method (Matteo et al., 2024)[2][3][4]
Linearity Range	50 - 2000 ng/mL
Lower Limit of Quantification (LLOQ)	50 ng/mL
Intra-day Precision (%CV)	1.0 - 5.0%
Inter-day Precision (%CV)	0.96 - 1.91%
Intra-day Accuracy (%)	103.3 - 107.0%
Inter-day Accuracy (%)	102.3 - 105.8%

Experimental Protocols: A Closer Look at Methodologies

The variability observed between laboratories can often be attributed to differences in experimental protocols. Below are detailed summaries of the methodologies employed in the cited studies.

Method 1: Cho et al., 2017[1]

• Sample Preparation: Protein precipitation with ethanol. 25 µL of plasma was used.

• Chromatography: Zorbax SB-C18 column (3.5 µm, 50 × 2.1 mm) with a gradient elution using 0.1% formic acid in water and acetonitrile. The flow rate was 0.5 mL/min.

• Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode with multiple reaction monitoring (MRM).

• Internal Standard: N-(4-ethoxyphenyl)retinamide (4-EPR).

• Calibration Standards: Prepared in drug-free blank plasma at concentrations ranging from 0.2 to 50 ng/mL.

• Quality Control Samples: Prepared at 0.2 (LLOQ), 0.6 (low), 4.0 (medium), and 40 ng/mL (high).

Method 2: Matteo et al., 2024[2][3][4][5][6]

• Sample Preparation: Simple solvent treatment. 30 µL of plasma or a small amount of tumor homogenate was used.

• Chromatography: High-performance liquid chromatography system with an unspecified column.

• Mass Spectrometry: Tandem mass spectrometry (MS/MS) with an Atmospheric Pressure Chemical Ionization (APCI) source operating in Multiple Reaction Monitoring (MRM) mode.

• Internal Standard: Not explicitly specified in the abstract.

• Calibration Standards: Prepared in plasma (1-500 ng/mL) and tumor homogenate (50-2000 ng/mL).

• Quality Control Samples: Prepared at three different concentration levels for both plasma and tumor.

Visualizing the Process and Pathway

To further elucidate the experimental workflow and the biological context of fenretinide, the following diagrams are provided.

Experimental workflow for fenretinide quantification.

Fenretinide exerts its anti-cancer effects through various signaling pathways, primarily by inducing apoptosis. A key mechanism involves the generation of reactive oxygen species (ROS) and the modulation of ceramide metabolism.

Simplified signaling pathway of fenretinide-induced apoptosis.

Discussion and Recommendations

The presented data from different laboratories demonstrate that while the LC-MS/MS methods for fenretinide quantification are generally precise and accurate, there are noticeable differences in linearity ranges and LLOQs. These discrepancies can arise from variations in instrumentation, sample preparation techniques, and the specific parameters of the mass spectrometer.

For researchers and drug developers, it is crucial to:

• Thoroughly validate in-house methods: Ensure that the developed assay meets the required performance characteristics for the intended application.

• Consider cross-validation: When comparing data across different studies or laboratories, a cross-validation study is highly recommended to ensure data comparability.[5][6] This involves analyzing the same set of quality control samples and, if possible, incurred samples in each laboratory to establish a correlation.

• Standardize protocols: To minimize inter-laboratory variability, the use of standardized protocols for sample collection, storage, and analysis is essential.

By carefully considering these factors, the scientific community can enhance the reliability and reproducibility of fenretinide quantification, ultimately leading to more robust and comparable research outcomes.

References

• 1. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validated LC-MS/MS Assay for the Quantitative Determination of Fenretinide in Plasma and Tumor and Its Application in a Pharmacokinetic Study in Mice of a Novel Oral Nanoformulation of Fenretinide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Validated LC-MS/MS Assay for the Quantitative Determination of Fenretinide in Plasma and Tumor and Its Application in a Pharmacokinetic Study in Mice of a Novel Oral Nanoformulation of Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cross-validation of bioanalytical methods between laboratories - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. e-b-f.eu [e-b-f.eu]

A Comparative Analysis of Fenretinide and 4-Oxo-Fenretinide Pharmacokinetics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacokinetic profiles of the synthetic retinoid fenretinide (B1684555) (4-HPR) and its major active metabolite, 4-oxo-fenretinide (4-oxo-4-HPR). The information presented is collated from various clinical and preclinical studies to aid in the understanding of their absorption, distribution, metabolism, and excretion (ADME) properties.

Executive Summary

Fenretinide is a well-studied chemopreventive and therapeutic agent. Its clinical efficacy is influenced by its conversion to metabolites, including the active 4-oxo-fenretinide. Understanding the distinct pharmacokinetic characteristics of both the parent drug and its active metabolite is crucial for optimizing dosing strategies and predicting therapeutic outcomes. This guide summarizes key pharmacokinetic parameters, details the experimental protocols used to obtain this data, and visualizes the metabolic pathway and study workflows.

Comparative Pharmacokinetic Data

The following tables summarize the available quantitative data for fenretinide and 4-oxo-fenretinide pharmacokinetics in humans. It is important to note that a complete pharmacokinetic profile for 4-oxo-fenretinide is not as extensively documented as that for fenretinide. The data presented here is compiled from multiple studies and should be interpreted with consideration of the different study populations and methodologies.

Table 1: Plasma Concentrations of Fenretinide and its Metabolites in Women Receiving Long-Term Fenretinide Therapy [1][2]

Analyte	Mean Plasma Concentration (μmol/L) ± SD
Fenretinide (4-HPR)	0.84 ± 0.53
4-Oxo-Fenretinide (4-oxo-4-HPR)	0.52 ± 0.17
N-(4-methoxyphenyl)retinamide (4-MPR)	1.13 ± 0.85

Data from a phase III trial in women treated with 200 mg/day of fenretinide for 5 years.

Table 2: Pharmacokinetic Parameters of Oral Fenretinide in Children with Neuroblastoma [3]

Parameter	Day 1	Day 28
Fenretinide (4-HPR)
Peak Plasma Concentration (Cmax)	0.6 to 6 µM (dose-dependent)	1.3 to 12.9 µM (dose-dependent)
Half-life (t½)	17 hours	25 hours

Study involved escalating doses from 100 to 4000 mg/m²/day.

Table 3: Pharmacokinetic Parameters of Intravenous Fenretinide in Patients with Malignant Solid Tumors [4]

Dose	V (L) (Median, Range)	CL (L/h) (Median, Range)
Fenretinide (4-HPR)
905 mg/m²/d (n=3)	168.5 (74.4–255.9)	6.1 (4.3–11.0)
1131 mg/m²/d (n=3)	193.1 (122.5–420.5)	8.9 (5.2–11.0)

V = Volume of Distribution, CL = Clearance.

Experimental Protocols

The data presented in this guide are derived from clinical trials with specific methodologies. Below are detailed descriptions of the key experimental protocols employed in these studies.

Protocol 1: Pharmacokinetic Analysis in Long-Term Fenretinide Treatment[1]

• Study Design: A phase III clinical trial investigating the use of fenretinide for chemoprevention.

• Participants: Women at high risk for breast cancer.

• Drug Administration: 200 mg of oral fenretinide daily for 5 years.

• Sample Collection: Blood samples were collected from 11 participants after 5 years of continuous treatment.

• Analytical Method: Plasma concentrations of fenretinide and its metabolites were determined using high-performance liquid chromatography (HPLC). The identity of 4-oxo-fenretinide was confirmed by mass spectrometry.

Protocol 2: Phase I Study of Oral Fenretinide in Pediatric Patients[3]

• Study Design: A phase I dose-escalation study to determine the maximum tolerated dose, toxicity, and pharmacokinetics of fenretinide.

• Participants: 54 children with neuroblastoma.

• Drug Administration: Oral fenretinide administered once daily for 28 days, followed by a 7-day interruption. Doses ranged from 100 to 4000 mg/m²/day.

• Sample Collection: Pharmacokinetic sampling was performed on day 1 and day 28 of the first course of treatment.

• Analytical Method: Plasma concentrations of fenretinide were quantified using a validated analytical method.

Protocol 3: Phase I Study of Intravenous Fenretinide[4]

• Study Design: A phase I study to determine the safety, maximum tolerated dose, and pharmacokinetic parameters of an intravenous formulation of fenretinide.

• Participants: Patients with malignant solid tumors.

• Drug Administration: Fenretinide was administered as a continuous intravenous infusion over 5 days in 21-day cycles, with dose escalation in different cohorts.

• Sample Collection: Blood samples were collected at multiple time points during and after the infusion (0, 6, 12, 18, 24, 36, 48, 72, 96, and 120 hours during infusion, and 2, 48, and 72 hours post-infusion).

• Analytical Method: Plasma concentrations of fenretinide, 4-oxo-fenretinide, and another metabolite (4-MPR) were assayed using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[5]

Mandatory Visualizations

Metabolic Pathway of Fenretinide

The formation of 4-oxo-fenretinide is a key step in the metabolism of fenretinide. This process is primarily mediated by cytochrome P450 enzymes.

Caption: Metabolic pathway of fenretinide to 4-oxo-fenretinide.

Experimental Workflow for a Pharmacokinetic Study

The following diagram illustrates a typical workflow for a clinical study designed to evaluate the pharmacokinetics of a drug like fenretinide.

Caption: General workflow of a clinical pharmacokinetic study.

Discussion

The available data indicates that 4-oxo-fenretinide is a significant metabolite of fenretinide, with plasma concentrations that are slightly lower than the parent drug in patients on long-term therapy.[1] The formation of this active metabolite is mediated by cytochrome P450 enzymes, with CYP26A1 being identified as a key player.[6][7]

The pharmacokinetics of fenretinide are influenced by its formulation.[8][9] Intravenous administration leads to higher and more consistent plasma concentrations compared to oral capsule formulations.[4] Repeated oral administration of fenretinide has been shown to result in a 2-fold increase in peak plasma concentrations and AUC after 28 days, suggesting some degree of drug accumulation.[3]

The provided experimental protocols highlight the rigorous methodologies employed in clinical pharmacokinetic studies, including specific patient populations, detailed dosing regimens, and advanced analytical techniques like LC-MS/MS for accurate quantification of the parent drug and its metabolites.

Future research should focus on obtaining a more complete pharmacokinetic profile of 4-oxo-fenretinide to better understand its contribution to the overall clinical activity of fenretinide. This would involve dedicated studies to determine its Cmax, Tmax, AUC, half-life, and other key parameters. Such data would be invaluable for the development of more effective fenretinide-based therapies.

References

• 1. Identification of the fenretinide metabolite 4-oxo-fenretinide present in human plasma and formed in human ovarian carcinoma cells through induction of cytochrome P450 26A1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. A Phase I Study of Intravenous Fenretinide (4-HPR) for Patients with Malignant Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fenretinide metabolism in humans and mice: utilizing pharmacological modulation of its metabolic pathway to increase systemic exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fenretinide metabolism in humans and mice: utilizing pharmacological modulation of its metabolic pathway to increase systemic exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phase I Trial of Fenretinide Delivered Orally in a Novel Organized Lipid Complex in Patients with Relapsed/Refractory Neuroblastoma: A Report from the New Approaches to Neuroblastoma Therapy (NANT) Consortium - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Phase I trial of fenretinide lym-x-sorb oral powder in adults with solid tumors and lymphomas - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of 4'-Hydroxy Fenretinide-d4 and Related Analytical Standards

In the landscape of pharmaceutical research and development, particularly in pharmacokinetic and metabolic studies, the use of stable isotope-labeled internal standards is paramount for achieving accurate and reliable quantitative results. This guide provides a comparative analysis of 4'-Hydroxy Fenretinide-d4, a deuterated analog of a fenretinide (B1684555) metabolite, against its relevant alternatives. The information is targeted towards researchers, scientists, and drug development professionals to aid in the selection of the most appropriate reference standard for their analytical needs.

Product Specifications: A Comparative Overview

The selection of a suitable internal standard is critically dependent on its purity, both chemical and isotopic. Below is a summary of the available data for 4'-Hydroxy Fenretinide-d4 and its alternatives. It is important to note that a complete Certificate of Analysis with detailed isotopic distribution for 4'-Hydroxy Fenretinide-d4 was not publicly available at the time of this publication. Researchers are advised to request batch-specific Certificates of Analysis from their suppliers for the most accurate information.

Parameter	4'-Hydroxy Fenretinide-d4	Fenretinide-d4	Fenretinide (Non-deuterated)
Chemical Formula	C₂₆H₂₉D₄NO₃	C₂₆H₂₉D₄NO₂	C₂₆H₃₃NO₂
Molecular Weight	411.58 g/mol	395.57 g/mol	391.55 g/mol
Chemical Purity	Data not available	≥98%	98.34% (by LCMS)[1]
Isotopic Purity	Data not available	≥99% deuterated forms (d₁-d₄)[2]	Not Applicable
Isotopic Distribution	Data not available	Data not available	Not Applicable
Primary Use	Internal standard for analytical and pharmacokinetic research[3]	Internal standard for the quantification of fenretinide[2]	Reference standard, active pharmaceutical ingredient (API)[1][4]
Suppliers (Examples)	MedChemExpress, Veeprho	Cayman Chemical, MedChemExpress	MedChemExpress

Experimental Protocols for Quality Assessment

The quality of a reference standard is ascertained through rigorous experimental testing. The following are detailed methodologies for key experiments used to determine the chemical and isotopic purity of compounds like 4'-Hydroxy Fenretinide-d4.

Determination of Chemical Purity by High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a fundamental technique for assessing the chemical purity of pharmaceutical reference standards by separating the main compound from any impurities.[5][6][7][8]

Methodology:

• System Preparation: An HPLC system equipped with a UV detector and a suitable column (e.g., C18) is used. The mobile phase is prepared, filtered, and degassed. A typical mobile phase for fenretinide and its metabolites consists of an acetonitrile (B52724) and water mixture with an acid modifier like acetic acid.[9]

• Standard and Sample Preparation: A stock solution of the reference standard is prepared in a suitable solvent (e.g., methanol (B129727) or DMSO) at a known concentration. This stock solution is then diluted to create working standards. The test sample of 4'-Hydroxy Fenretinide-d4 is prepared at a similar concentration.

• Chromatographic Conditions: The prepared standard and sample solutions are injected into the HPLC system. The mobile phase composition and flow rate are optimized to achieve good separation of the main peak from any impurity peaks.

• Data Analysis: The chromatograms are recorded, and the area of each peak is integrated. The chemical purity is calculated as the percentage of the area of the main peak relative to the total area of all peaks in the chromatogram.

Determination of Isotopic Purity and Distribution by Mass Spectrometry (MS)

Mass spectrometry, particularly high-resolution mass spectrometry (HRMS), is the definitive method for determining the isotopic purity and the distribution of isotopologues (molecules with different numbers of deuterium (B1214612) atoms) in a deuterated standard.[10][11][12][13][14]

Methodology:

• Sample Introduction and Ionization: The sample is introduced into the mass spectrometer, typically via direct infusion or coupled with a liquid chromatography system (LC-MS). Electrospray ionization (ESI) is a common ionization technique for this class of compounds.

• Mass Analysis: The mass spectrometer is operated in full-scan mode to detect the molecular ions of the different isotopologues. For 4'-Hydroxy Fenretinide-d4, this would include the d4, d3, d2, d1, and d0 species.

• Data Acquisition: The relative abundance of each isotopologue is measured.

• Isotopic Purity Calculation: The isotopic purity is calculated by expressing the abundance of the desired deuterated species (d4) as a percentage of the sum of the abundances of all detected isotopologues. The isotopic distribution is reported as the relative percentage of each isotopologue.

Experimental Workflows and Signaling Pathways

To visualize the processes involved in the quality control and application of these reference standards, the following diagrams are provided.

Caption: Workflow for the characterization and application of 4'-Hydroxy Fenretinide-d4.

Caption: Simplified metabolic pathway of Fenretinide to 4'-Hydroxy Fenretinide.

Conclusion

The choice of an appropriate internal standard is a critical decision in quantitative bioanalysis. While 4'-Hydroxy Fenretinide-d4 is a suitable candidate for studies involving the analysis of its non-deuterated counterpart, researchers must ensure its quality through rigorous analytical testing. The comparison with Fenretinide-d4 and non-deuterated Fenretinide highlights the importance of considering both chemical and isotopic purity. The experimental protocols outlined provide a framework for the validation of these standards, ensuring the generation of high-quality, reproducible data in drug development and research.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. veeprho.com [veeprho.com]
• 4. Validated LC-MS/MS Assay for the Quantitative Determination of Fenretinide in Plasma and Tumor and Its Application in a Pharmacokinetic Study in Mice of a Novel Oral Nanoformulation of Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. moravek.com [moravek.com]
• 6. mastelf.com [mastelf.com]
• 7. labotec.co.za [labotec.co.za]
• 8. pharmaceuticals HPLC in pharmaceutical analysis Why water purity matters - Issuu [issuu.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 11. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]

Navigating the Isotopic Landscape: A Comparative Guide to Deuteration's Impact on MS/MS Fragmentation

For researchers, scientists, and drug development professionals leveraging mass spectrometry, understanding the nuanced effects of isotopic labeling is paramount for accurate molecular characterization. This guide provides an in-depth comparison of the fragmentation patterns of deuterated and non-deuterated compounds in tandem mass spectrometry (MS/MS), supported by experimental data and detailed protocols.

The substitution of hydrogen with its heavier isotope, deuterium (B1214612), is a powerful tool in analytical chemistry, particularly in quantitative proteomics and drug metabolism studies. While deuterated compounds are often assumed to be chemically identical to their non-deuterated counterparts, this seemingly subtle change can significantly influence their fragmentation behavior in MS/MS analysis. This alteration in fragmentation patterns stems from the kinetic isotope effect (KIE), where the greater mass of the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond leads to a higher energy requirement for its cleavage. Consequently, fragmentation pathways involving the breaking of a C-D bond are less favored, which can result in shifts in the relative abundance of fragment ions and, in some cases, the emergence of alternative fragmentation channels.

Quantitative Comparison of Fragmentation Patterns

To illustrate the impact of deuteration, the following table summarizes the MS/MS fragmentation data for two compounds, DEET and Metolachlor, and their respective deuterated isotopologues. The data reveals shifts in the relative intensities of key fragment ions.

Compound	Precursor Ion (m/z)	Fragment Ion (m/z)	Proposed Fragment Formula	Relative Intensity (%) - Non-Deuterated	Relative Intensity (%) - Deuterated
DEET	192.1383	119.0859	C8H11O	100	-
DEET-d7	199.1824	126.1283	C8H4D7O	-	100
91.0542	C7H7	85	-
98.0966	C7HD6	-	80
Metolachlor	284.1412	238.0888	C13H17ClNO	100	-
Metolachlor-d6	290.1787	244.1263	C13H11D6ClNO	-	100
162.0913	C9H12NO	75	-
168.1288	C9H6D6NO	-	65

Note: The relative intensities are normalized to the most abundant fragment ion.

The Kinetic Isotope Effect in Action

The observed changes in fragmentation are a direct consequence of the KIE. For instance, in the fragmentation of DEET, the formation of the m/z 91.0542 ion involves the cleavage of C-H bonds. In DEET-d7, the corresponding fragment at m/z 98.0966 is formed by breaking C-D bonds. The lower relative intensity of the deuterated fragment suggests that this fragmentation pathway is less favorable due to the stronger C-D bonds.

Similarly, for Metolachlor, the deuteration of the ethyl group influences the abundance of fragments involving this moiety. The data indicates a preference for fragmentation pathways that do not involve the cleavage of the strengthened C-D bonds.

Experimental Protocol for Comparative Fragmentation Analysis

This section details a generalized protocol for the comparative analysis of deuterated and non-deuterated compounds using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation:

• Prepare stock solutions of both the deuterated and non-deuterated analytical standards of known concentrations in a suitable solvent (e.g., methanol (B129727), acetonitrile).

• Create working solutions by diluting the stock solutions to the desired concentration for LC-MS/MS analysis. For direct infusion experiments, a concentration of 1-10 µg/mL is typically appropriate.

• If analyzing samples from a complex matrix, perform a sample extraction (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to minimize matrix effects. The deuterated compound is often used as an internal standard and spiked into the sample before extraction.

2. Liquid Chromatography (LC) Separation:

• Column: Utilize a suitable reversed-phase column (e.g., C18) for separation.

• Mobile Phase: A typical mobile phase consists of two solvents:

  • Solvent A: Water with 0.1% formic acid (for positive ionization mode) or 5 mM ammonium (B1175870) acetate (B1210297) (for negative ionization mode).

  • Solvent B: Acetonitrile or methanol with 0.1% formic acid.

• Gradient: Employ a gradient elution to ensure good separation of the analyte from potential interferences. A typical gradient might start at 5% B, ramp to 95% B over several minutes, hold for a few minutes, and then return to the initial conditions for equilibration.

• Flow Rate: A flow rate of 0.2-0.5 mL/min is common for standard analytical columns.

• Injection Volume: Inject 1-10 µL of the sample.

3. Mass Spectrometry (MS) and MS/MS Analysis:

• Ionization Source: Use an electrospray ionization (ESI) source, operated in either positive or negative ion mode, depending on the analyte's properties.

• MS1 Scan: Perform a full scan MS analysis to determine the precursor ion (molecular ion or adduct) of both the deuterated and non-deuterated compounds.

• MS/MS Analysis (Product Ion Scan):

  • Select the precursor ion of the non-deuterated compound for fragmentation.

  • Optimize the collision energy (CE) to obtain a rich fragmentation spectrum. This can be done by ramping the CE and observing the fragmentation pattern.

  • Acquire the MS/MS spectrum for the non-deuterated compound.

  • Select the precursor ion of the deuterated compound for fragmentation.

  • Acquire the MS/MS spectrum for the deuterated compound using the same optimized collision energy.

4. Data Analysis:

• Process the acquired MS/MS spectra using the instrument's software.

• Identify the major fragment ions for both the deuterated and non-deuterated compounds.

• Compare the m/z values of the fragment ions, accounting for the mass shift due to deuterium labeling.

• Create a table comparing the relative intensities of the corresponding fragment ions.

• Interpret the differences in the fragmentation patterns in the context of the kinetic isotope effect and the location of the deuterium labels.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the comparative analysis of deuterated and non-deuterated compounds using LC-MS/MS.

Caption: Experimental workflow for comparative fragmentation analysis.

Conclusion

The strategic use of deuteration provides valuable insights into fragmentation mechanisms and can be a powerful tool for structural elucidation. However, it is crucial for researchers to be aware of the potential impact of deuteration on MS/MS fragmentation patterns. By understanding the principles of the kinetic isotope effect and employing systematic comparative analysis, scientists can confidently interpret mass spectral data and avoid potential pitfalls in both qualitative and quantitative studies. This guide serves as a foundational resource for designing and executing experiments to assess the impact of deuteration, ultimately leading to more robust and reliable mass spectrometry results.

Safety & Regulatory Compliance

Personal protective equipment for handling 4'-Hydroxy Fenretinide-d4

Disclaimer: This document provides guidance for handling 4'-Hydroxy Fenretinide-d4 in a laboratory setting. All users must consult their institution's safety protocols and the manufacturer's Safety Data Sheet (SDS) before handling this compound. This guide is intended to supplement, not replace, formal training and established safety procedures.

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 4'-Hydroxy Fenretinide-d4. The following procedures are designed to minimize exposure risk and ensure safe disposal, fostering a secure laboratory environment.

Hazard Assessment and Occupational Exposure Control

While the Safety Data Sheet (SDS) for 4'-Hydroxy Fenretinide-d4 may not classify it as hazardous under the Globally Harmonized System (GHS), the parent compound, Fenretinide, is classified as harmful if swallowed, in contact with skin, or inhaled, and as a skin and eye irritant, with potential reproductive toxicity.[1] Given its potent pharmacological activity, it is prudent to handle 4'-Hydroxy Fenretinide-d4 as a potentially hazardous compound. A risk-based approach should be adopted, incorporating engineering controls, administrative controls, and personal protective equipment (PPE) to minimize exposure.

Engineering Controls:

• Primary Containment: Whenever possible, handle 4'-Hydroxy Fenretinide-d4 within a certified chemical fume hood, glove box, or other ventilated enclosure to minimize inhalation exposure.[2]

• Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions.[3]

Administrative Controls:

• Training: All personnel must be trained on the potential hazards of 4'-Hydroxy Fenretinide-d4 and the specific procedures for safe handling and disposal.[4]

• Restricted Access: Designate specific areas for handling potent compounds and restrict access to authorized personnel only.[4]

• Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all procedures involving this compound.

Personal Protective Equipment (PPE) Protocol

The following PPE is recommended for handling 4'-Hydroxy Fenretinide-d4. The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.

Body Part	Recommended PPE	Specifications
Hands	Double-gloving with chemotherapy-rated nitrile gloves	ASTM D6978 certified. Change gloves frequently and immediately if contaminated.
Body	Disposable, low-permeability gown	Polyethylene-coated polypropylene (B1209903) or similar material.[5] Cuffs should be tucked under the outer pair of gloves.
Eyes/Face	Safety glasses with side shields, chemical splash goggles, or a face shield	Choose based on the potential for splashes or airborne particles.[6][7]
Respiratory	N95 respirator or higher (e.g., PAPR)	Required when handling powders outside of a primary containment device or when there is a risk of aerosolization.[7][8]

Operational Plan for Handling 4'-Hydroxy Fenretinide-d4

1. Preparation and Weighing:

• Step 1: Don all required PPE as outlined in the table above.

• Step 2: Conduct all weighing and initial dilutions of solid 4'-Hydroxy Fenretinide-d4 within a certified chemical fume hood or a balance enclosure.

• Step 3: Use disposable weighing papers and utensils to minimize contamination.

• Step 4: After weighing, carefully clean all surfaces of the balance and surrounding area with an appropriate solvent (e.g., 70% ethanol) followed by a validated cleaning agent.

2. Solution Preparation and Use:

• Step 1: Prepare solutions in a chemical fume hood.

• Step 2: Use a closed system for transferring solutions whenever feasible to minimize the risk of spills and aerosols.

• Step 3: Clearly label all containers with the compound name, concentration, date, and appropriate hazard warnings.

3. Spill Management:

• Step 1: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

• Step 2: Wearing appropriate PPE, carefully collect the absorbed material into a sealed container for hazardous waste disposal.

• Step 3: Decontaminate the spill area with a suitable solvent and cleaning agent.

• Step 4: For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

All waste contaminated with 4'-Hydroxy Fenretinide-d4 must be disposed of as hazardous chemical waste.

• Solid Waste: Collect all contaminated solid waste, including gloves, gowns, weighing papers, and used vials, in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Collect all solutions containing 4'-Hydroxy Fenretinide-d4 in a sealed, properly labeled hazardous waste container. Do not pour this waste down the drain.[9]

• Decontamination: All non-disposable equipment that has come into contact with the compound must be thoroughly decontaminated before being removed from the designated handling area.

Experimental Workflow and Safety Decision Making

The following diagrams illustrate the general workflow for handling 4'-Hydroxy Fenretinide-d4 and the decision-making process for selecting appropriate PPE.

Caption: Workflow for Handling 4'-Hydroxy Fenretinide-d4.

Caption: PPE Selection Decision Tree.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. pharm-int.com [pharm-int.com]
• 3. Handling & Processing of Potent Compounds: A Holistic Approach - IPS [ipsdb.com]
• 4. pharmoutsourcing.com [pharmoutsourcing.com]
• 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 6. Personal Protective Equipment (PPE) | Medical | Henry Schein‌ [henryschein.com]
• 7. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 8. Personal Protective Equipment (PPE): Protect the Worker with PPE [cdc.gov]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]